Methanetrisulfonic acid sodium salt chemical structure
An In-Depth Technical Guide to Methanetrisulfonic Acid and Its Sodium Salt: Structural Dynamics, Catalysis, and Pharmaceutical Applications Executive Summary Methanetrisulfonic acid (MTA) and its corresponding sodium sal...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to Methanetrisulfonic Acid and Its Sodium Salt: Structural Dynamics, Catalysis, and Pharmaceutical Applications
Executive Summary
Methanetrisulfonic acid (MTA) and its corresponding sodium salt, trisodium methanetrisulfonate, represent a highly specialized class of organosulfur compounds. Characterized by a central methine carbon bonded to three strongly electron-withdrawing sulfonate groups, this structural motif generates a superacidic environment in its protonated form and an exceptionally stable, non-nucleophilic tripodal anion in its deprotonated state[1],[2].
Historically overlooked, MTA has recently emerged as a highly efficient Brønsted acid catalyst capable of driving complex organic transformations—such as Wagner-Meerwein rearrangements and Friedel-Crafts alkylations—at extremely low catalyst loadings[3]. Concurrently, the trisodium salt (CAS 1393642-36-8) is gaining traction in drug development as a robust counterion for active pharmaceutical ingredients (APIs) and as a multidentate linker in metal-organic frameworks (MOFs)[4],[5]. This whitepaper provides a comprehensive analysis of its chemical structure, mechanistic utility, and validated synthetic protocols.
Chemical Structure and Electronic Profiling
The core structure of methanetrisulfonic acid (CH₄O₉S₃) consists of an sp³-hybridized carbon atom covalently bound to three sulfonic acid (–SO₃H) moieties and a single hydrogen atom[1].
Electronic Delocalization and Anion Stability
The extreme acidity of MTA (and the corresponding stability of the methanetrisulfonate anion) is governed by the profound electron-withdrawing nature of the three sulfonate groups. When deprotonated to form the trisodium salt (CH(SO₃Na)₃), the resulting trivalent negative charge is highly delocalized across nine equivalent oxygen atoms.
Causality in Application: This extensive delocalization severely restricts the localized electron density, rendering the[HC(SO₃)₃]³⁻ anion exceptionally non-nucleophilic. In catalytic cycles involving highly reactive carbocations, the anion stabilizes the intermediate without attacking it, preventing unwanted side-product formation[3].
Solid-State Coordination: Crystallographic studies reveal unexpected diversity in the solid-state structures of methanetrisulfonate salts, including unique κ³O¹,⁴,⁷ coordination modes, making them ideal tripodal linkers for synthesizing thermally robust Metal-Organic Frameworks (MOFs)[6],[5].
Quantitative Physicochemical Properties
The following table summarizes the core quantitative data for both the parent acid and the trisodium salt[1],[4].
Property
Methanetrisulfonic Acid (MTA)
Trisodium Methanetrisulfonate
CAS Registry Number
54322-33-7
1393642-36-8
Molecular Formula
CH₄O₉S₃
CHNa₃O₉S₃
Molecular Weight
256.23 g/mol
322.17 g/mol
XLogP3-AA
-2.9 (Highly hydrophilic)
N/A (Ionic salt)
Topological Polar Surface Area
188 Ų
> 188 Ų
Primary Application
Superacid Catalyst
API Counterion / MOF Linker
Mechanistic Role in Catalysis and Drug Development
Superacid Catalysis in Industrial Synthesis
MTA has proven to be an extraordinarily potent Brønsted acid catalyst. In the industrial synthesis of Vitamin E (α-tocopherol), traditional Lewis acids (like AlCl₃ or BF₃) cause severe equipment corrosion and generate massive chemical waste. MTA replaces these with a highly efficient, non-corrosive alternative[3].
Performance Metrics: MTA drives Friedel-Crafts alkylations, ring closures, and acylation reactions using truly catalytic amounts (0.04–1.0 mol%), achieving highly selective transformations with yields exceeding 95%[7],[3].
Pharmaceutical Formulation and Counterion Engineering
In drug development, the physicochemical properties of an API dictate its bioavailability. Trisodium methanetrisulfonate is utilized to formulate novel salts of basic APIs[4].
Solubility Enhancement: The high hydrophilicity (XLogP3-AA of -2.9) of the methanetrisulfonate moiety drastically increases the aqueous solubility of lipophilic drugs[1].
Chemical Stability: Because the anion is sterically bulky and electronically inert, it prevents degradation pathways (such as nucleophilic attack on the API backbone) that are common with smaller, more reactive counterions like chlorides or acetates.
Experimental Protocols: Synthesis and Validation
The synthesis of trisodium methanetrisulfonate requires a rigorous, multi-step process to ensure the complete absence of sulfate impurities, which would otherwise poison catalytic reactions or fail pharmaceutical purity standards. The following self-validating protocol is adapted from optimized industrial methodologies[3].
Step-by-Step Methodology
Phase 1: Sulfonation of Acetone
Reaction: Slowly add acetone to an excess of oleum (H₂SO₄/SO₃) under strict temperature control (< 40°C).
Causality: Oleum provides the aggressive electrophilic sulfur trioxide required to fully substitute the methyl protons of acetone, leading to the cleavage and formation of the methanetrisulfonate core.
Neutralization: Quench the reaction mixture carefully in ice water and neutralize with Potassium Hydroxide (KOH) to precipitate the crude tripotassium methanetrisulfonate (K₃[HC(SO₃)₃]).
Phase 2: Barium Salt Purification (Critical Step)
Precipitation: Dissolve the crude potassium salt in boiling distilled water and add a saturated solution of Barium Chloride (BaCl₂·2H₂O) dropwise.
Causality: Barium ions form a highly insoluble complex with any residual sulfate ions (BaSO₄), but also form the intermediate barium methanetrisulfonate (Ba₃[HC(SO₃)₃]₂). This step allows for the physical separation of the target molecule from the bulk reaction matrix.
Isolation: Isolate the colourless precipitate via suction filtration and dry under vacuum (10⁻³ torr) for 18 hours[3].
Phase 3: Acidification and Sodium Salt Conversion
Acidification: Suspend the barium intermediate in warm water and add an exact stoichiometric amount of 96% Sulfuric Acid (H₂SO₄).
Causality: The sulfate displaces the methanetrisulfonate, precipitating quantitatively as BaSO₄ and leaving pure free Methanetrisulfonic Acid (MTA) in solution[3].
Decantation: Allow the fine BaSO₄ powder to settle for several hours. Decant the clear supernatant (suction filtration will fail due to the fine particle size of BaSO₄).
Sodium Salt Formation: Titrate the pure MTA solution with Sodium Hydroxide (NaOH) or Sodium Carbonate (Na₂CO₃) until a pH of 7.0 is reached.
Lyophilization: Evaporate the water in vacuo to yield Trisodium Methanetrisulfonate as a highly pure, hygroscopic white powder.
Caption: Stepwise synthesis workflow of Trisodium Methanetrisulfonate from acetone.
Conclusion
Methanetrisulfonic acid and its sodium salt represent a paradigm of how structural symmetry and extreme electron delocalization can be harnessed for advanced chemical applications. By providing an environment that is simultaneously superacidic and non-nucleophilic, this molecular system solves critical challenges in both industrial catalysis (preventing corrosion and side-reactions) and pharmaceutical formulation (enhancing API stability and solubility).
References
PubChem - National Institutes of Health (NIH). Methanetrisulphonic acid | CH4O9S3 | CID 108576. Retrieved from:[Link]
Google Patents.US2333701A - Acid.
MDPI Sustainability. Methanetrisulfonic Acid: A Highly Efficient Strongly Acidic Catalyst for Wagner-Meerwein Rearrangement, Friedel-Crafts Alkylation and Acylation Reactions. Examples from Vitamin E Synthesis (Bonrath, W. et al., 2009). Retrieved from:[Link]
ResearchGate / Z. Naturforsch. B. Sulfonic Acid Analogs of Terephthalic and Trimesic Acid as Linkers in Metal‐Organic Frameworks – Synthesis of Thermally Robust MOFs (Gudenschwager, M. et al., 2018). Retrieved from:[Link]
ResearchGate / ChemistrySelect. Unexpected Diversity within Solid‐State Structures of Methanetrisulfonate Salts (Oelkers, B. et al., 2016). Retrieved from:[Link]
An In-depth Technical Guide to the Thermal Stability of Sodium Methanetrisulfonate Salts
For Researchers, Scientists, and Drug Development Professionals Abstract Sodium methanetrisulfonate and its related salts are emerging as compounds of interest in various scientific fields, including pharmaceutical devel...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
Sodium methanetrisulfonate and its related salts are emerging as compounds of interest in various scientific fields, including pharmaceutical development, due to their unique chemical properties. A critical parameter for the successful application of these compounds, particularly in contexts involving manufacturing, processing, and long-term storage, is their thermal stability. This guide provides a comprehensive overview of the principles and methodologies for assessing the thermal stability of sodium methanetrisulfonate salts. While specific experimental data for sodium methanetrisulfonate is not extensively available in public literature, this document establishes a robust framework for its evaluation based on the well-understood behavior of analogous organosulfonate compounds. We will delve into the key analytical techniques, expected degradation pathways, and the causal relationships that govern the thermal behavior of these molecules.
Introduction: The Significance of Thermal Stability in Sulfonated Compounds
The methanetrisulfonate anion, [CH(SO₃)₃]³⁻, is a unique molecular entity characterized by a central carbon atom bonded to three sulfonate groups. The sodium salt of this acid, sodium methanetrisulfonate, is a highly ionic and water-soluble compound. In the pharmaceutical industry, sulfonate salts are frequently utilized to enhance the solubility and bioavailability of active pharmaceutical ingredients (APIs).[1] The thermal stability of these salts is a crucial factor that can influence their chemical integrity, purity, and ultimately, the safety and efficacy of the final drug product.[2]
Thermal degradation can lead to the formation of impurities, loss of potency, and changes in physical properties.[3] Therefore, a thorough understanding and characterization of the thermal stability of sodium methanetrisulfonate are paramount for its potential applications in drug development and other industries. This guide will provide the foundational knowledge and experimental strategies required to undertake such an investigation.
Core Principles of Thermal Analysis for Sodium Methanetrisulfonate
The thermal stability of a compound is its ability to resist chemical change upon heating.[2] To quantitatively assess this, several analytical techniques are employed, with Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) being the most prominent.
Thermogravimetric Analysis (TGA): Quantifying Mass Loss
TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[4] This technique is fundamental for determining the temperature at which a material begins to decompose, the extent of its decomposition, and the nature of the residue.
For a compound like sodium methanetrisulfonate, a TGA experiment would reveal:
Initial Mass Loss: Often corresponding to the loss of adsorbed or bound water or residual solvents.
Decomposition Onset Temperature: The temperature at which significant mass loss due to chemical decomposition begins.
Multi-stage Decomposition: The TGA curve may show multiple steps, indicating a complex degradation process where different parts of the molecule decompose at different temperatures.
Final Residue: The mass of the material remaining at the end of the experiment, which can provide clues about the final decomposition products (e.g., sodium sulfate, sodium carbonate).
DSC measures the difference in heat flow between a sample and a reference as a function of temperature.[5] It is used to detect thermal events such as melting, crystallization, and solid-state transitions, which are not necessarily associated with a mass loss.
For sodium methanetrisulfonate, a DSC analysis would be critical for identifying:
Phase Transitions: Any polymorphic transformations that could impact the material's physical properties.
Melting Point: The temperature at which the salt transitions from a solid to a liquid state.
Decomposition Exotherms/Endotherms: Decomposition processes can be either exothermic (releasing heat) or endothermic (absorbing heat), and DSC can quantify these energetic changes.
To gain a deeper understanding of the degradation mechanism, TGA can be coupled with other analytical techniques to identify the gases evolved during decomposition. TGA-Mass Spectrometry (TGA-MS) and TGA-Fourier Transform Infrared Spectroscopy (TGA-FTIR) are powerful hyphenated techniques.[6][7]
For sodium methanetrisulfonate, these techniques would be instrumental in detecting expected decomposition products such as:
Sulfur dioxide (SO₂)
Sulfur trioxide (SO₃)
Carbon dioxide (CO₂)
Water (H₂O)
Experimental Protocols for Assessing Thermal Stability
The following protocols are designed to provide a comprehensive evaluation of the thermal stability of sodium methanetrisulfonate.
Thermogravimetric Analysis (TGA) Protocol
Sample Preparation: Accurately weigh 5-10 mg of the dried sodium methanetrisulfonate sample into a clean, tared TGA pan (platinum or alumina).
Instrument Setup:
Place the sample pan in the TGA furnace.
Purge the furnace with an inert gas (e.g., nitrogen or argon) at a flow rate of 20-50 mL/min to prevent oxidative degradation.
Thermal Program:
Equilibrate the sample at a starting temperature of 30 °C.
Heat the sample at a linear rate of 10 °C/min up to a final temperature of 800-1000 °C.
Data Analysis:
Plot the mass change (%) as a function of temperature.
Determine the onset temperature of decomposition (the point of initial significant mass loss).
Quantify the mass loss at each decomposition step.
Differential Scanning Calorimetry (DSC) Protocol
Sample Preparation: Accurately weigh 2-5 mg of the dried sodium methanetrisulfonate sample into a hermetically sealed aluminum or gold-plated pan.
Instrument Setup:
Place the sample pan and an empty reference pan in the DSC cell.
Maintain an inert atmosphere with a purge gas.
Thermal Program:
Equilibrate the sample at a starting temperature of 30 °C.
Heat the sample at a linear rate of 10 °C/min to a temperature just beyond the final decomposition temperature observed in the TGA.
Data Analysis:
Plot the heat flow (mW) as a function of temperature.
Identify and integrate the peaks corresponding to melting and decomposition to determine their temperatures and enthalpy changes.
TGA-FTIR/MS Protocol for Evolved Gas Analysis
Sample Preparation and TGA Setup: Follow the TGA protocol as described above.
Hyphenated System Connection: The exit port of the TGA furnace is connected to the inlet of the FTIR gas cell or the MS ion source via a heated transfer line.
Data Acquisition: Acquire FTIR spectra or mass spectra of the evolved gases continuously throughout the TGA experiment.
Data Analysis: Correlate the evolution of specific gases with the mass loss events observed in the TGA data.
Mandatory Visualization: Experimental Workflow
Caption: Experimental workflow for the comprehensive thermal analysis of sodium methanetrisulfonate.
Anticipated Thermal Stability and Degradation Pathways
While specific TGA/DSC data for sodium methanetrisulfonate is scarce, we can infer its likely thermal behavior based on related compounds.
Comparative Thermal Stability
Sodium Methanesulfonate (CH₃SO₃Na): This simpler salt contains only one sulfonate group. Studies on metal methanesulfonates suggest that decomposition generally begins at temperatures above 300-400 °C.[6]
Polymeric Sulfonates: The sodium salt of poly(vinylsulfonic acid) shows initial degradation around 200 °C, with major decomposition stages occurring at higher temperatures.[6]
Sodium Formate (HCOONa): Though not a sulfonate, this simple sodium salt shows decomposition starting around 430 °C.[7]
Based on these analogs, it is reasonable to hypothesize that sodium methanetrisulfonate will be a thermally stable compound, likely with an onset of decomposition well above 200 °C, and potentially in the range of 300-400 °C. The presence of three highly polar sulfonate groups should contribute to a strong crystal lattice and, consequently, high thermal stability.
Proposed Degradation Pathways
The thermal decomposition of sodium methanetrisulfonate is expected to proceed through the cleavage of C-S and S-O bonds. A plausible, albeit simplified, degradation pathway is as follows:
Initial Decomposition: The C-S bonds are likely the weakest points in the molecule under thermal stress. Cleavage of these bonds would lead to the formation of sulfur oxides (SO₂ and SO₃) and a carbon-containing residue.
Secondary Reactions: The highly reactive SO₃ will readily react with the sodium cations (Na⁺) present to form sodium sulfate (Na₂SO₄), a very stable salt.
Further Decomposition: At higher temperatures, the remaining carbonaceous material may further decompose, potentially reacting with sodium sulfate or other intermediates.
Caption: A simplified proposed thermal decomposition pathway for sodium methanetrisulfonate.
Data Presentation and Interpretation
All quantitative data obtained from thermal analysis should be summarized in a clear and concise table for easy comparison and interpretation.
Parameter
Value
Method
Notes
Decomposition Onset (T_onset)
e.g., 350 °C
TGA
Temperature at which significant mass loss begins.
Peak Decomposition Temp (T_peak)
e.g., 380 °C
DTG (Derivative TGA)
Temperature of the maximum rate of mass loss.
Mass Loss (Step 1)
e.g., 5%
TGA
Corresponds to the loss of water/solvent.
Mass Loss (Step 2)
e.g., 45%
TGA
Corresponds to the main decomposition.
Final Residue @ 800 °C
e.g., 40%
TGA
Theoretical for Na₂SO₄?
Melting Point (T_m)
e.g., Not observed
DSC
May decompose before melting.
Decomposition Enthalpy (ΔH_d)
e.g., -250 J/g
DSC
Indicates an exothermic decomposition.
Conclusion and Future Outlook
A comprehensive understanding of the thermal stability of sodium methanetrisulfonate is essential for its development and application, particularly in the pharmaceutical field. While direct experimental data remains to be published extensively, this guide provides a robust framework for its evaluation. By employing standard thermal analysis techniques such as TGA and DSC, coupled with evolved gas analysis, researchers can thoroughly characterize the thermal behavior of this unique compound. The insights gained from such studies will be invaluable for establishing safe handling and storage conditions, predicting potential degradation products, and ensuring the overall quality and stability of any formulation containing sodium methanetrisulfonate. Further research is warranted to generate and publish specific experimental data for this compound to fill the current knowledge gap.
References
Awang, N., & Sazili, A. Q. (2014). Synthesis and characterization of sodium methyl ester sulfonate for chemically-enhanced oil recovery. SciSpace. Available at: [Link]
Baber, R., et al. (2014). Synthesis and characterization of sodium methyl ester sulfonate for chemically-enhanced oil recovery. Scielo. Available at: [Link]
Baber, R., et al. (2014). Synthesis and characterization of sodium methyl ester sulfonate for chemically-enhanced oil recovery. ResearchGate. Available at: [Link]
Mettler Toledo. (n.d.). Solvent analysis by TGA. Available at: [Link]
Wilkie, C. A., & CUNKLE, G. (n.d.). TGA/FTIR Studies on the Thermal Degradation of some Polymeric Sulfonic and Phosphonic Acids and Their Sodium Salts. e-Publications@Marquette. Available at: [Link]
Peng, C., et al. (2014). Temperature-dependent deliquescent and efflorescent properties of methanesulfonate sodium studied by ATR-FTIR spectroscopy. PubMed. Available at: [Link]
Elraies, K. A., & Tan, I. M. (2012). The Synthesis and Performance of Sodium Methyl Ester Sulfonate for Enhanced Oil Recovery. ResearchGate. Available at: [Link]
National Center for Biotechnology Information. (n.d.). Methanetrisulphonic acid. PubChem. Available at: [Link]
TA Instruments. (n.d.). DSC 2920 Differential Scanning Calorimeter. Available at: [Link]
TA Instruments. (n.d.). Rapid Thermal Stability Screening of Oligonucleotides Using the TA Instruments RS-DSC. Available at: [Link]
Samigullin, D., et al. (2024). On the Thermal Stability of Selected Electrode Materials and Electrolytes for Na-Ion Batteries. MDPI. Available at: [Link]
TA Instruments. (n.d.). SDT 2960. Available at: [Link]
NETZSCH Analyzing & Testing. (2020). Thermal Stability of Drugs. Available at: [Link]
JEOL. (n.d.). Thermal-decomposition Process Analysis of Sodium Formate Using TG-MS. Available at: [Link]
Taylor, K. C., et al. (2019). Assessment of the Thermal Degradation of Sodium Lauroyl Isethionate Using Predictive Isoconversional Kinetics and a Temperature-. White Rose Research Online. Available at: [Link]
TA Instruments. (n.d.). Thermogravimetric Analysis (TGA) Theory and Applications. Available at: [Link]
Tianya Chemical. (2023). Decomposition Temperature Of Sodium Metabisulfite. Available at: [Link]
Sodium methanetrisulfonate solubility in organic solvents
An In-Depth Technical Guide to the Solubility of Sodium Methanetrisulfonate in Organic Solvents Abstract Sodium methanetrisulfonate, with the chemical formula CH(SO₃Na)₃, is a highly ionic, polyvalent salt characterized...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to the Solubility of Sodium Methanetrisulfonate in Organic Solvents
Abstract
Sodium methanetrisulfonate, with the chemical formula CH(SO₃Na)₃, is a highly ionic, polyvalent salt characterized by a central methane carbon atom trisubstituted with sodium sulfonate groups. This unique structure imparts a high charge density, making its interaction with organic solvents a complex and critical subject for its application in research and drug development. A comprehensive review of publicly available literature reveals a significant lack of quantitative solubility data for this compound in common organic solvents. This technical guide, therefore, serves a dual purpose: first, to provide a robust theoretical framework for predicting and understanding the solubility of sodium methanetrisulfonate based on fundamental principles of physical chemistry, and second, to offer a detailed, field-proven experimental protocol for researchers to empirically determine these solubility parameters. This document is intended to be a foundational resource for scientists, researchers, and drug development professionals, enabling them to effectively utilize sodium methanetrisulfonate in their work.
Introduction to Sodium Methanetrisulfonate
Sodium methanetrisulfonate is a polysulfonated organic salt. Its structure, featuring three sodium sulfonate groups attached to a single carbon atom, results in a molecule with an exceptionally high ionic character and polarity. While specific applications in drug development are not extensively documented in peer-reviewed literature, its structure suggests potential utility as a highly soluble counterion for basic drugs, a building block in the synthesis of complex organic molecules, or as a component in the preparation of specialty polymers or ionic liquids.[1] The solubility of such a compound is a critical physical property that governs its utility in various applications, from reaction medium selection in organic synthesis to formulation strategies in pharmaceutical development. Understanding and quantifying its solubility in organic solvents is, therefore, a prerequisite for its effective application.
Theoretical Framework for Solubility
The solubility of an ionic compound like sodium methanetrisulfonate in an organic solvent is governed by a thermodynamic balance between the energy required to break the solute-solute and solvent-solvent interactions and the energy released upon the formation of new solute-solvent interactions. The adage "like dissolves like" is the simplest articulation of this principle.
2.1 Key Factors Influencing Solubility
Lattice Energy (Solute-Solute Interactions): Sodium methanetrisulfonate forms a crystalline lattice with strong electrostatic interactions between the methanetrisulfonate anions and the sodium cations. The high charge density of the trisulfonated anion contributes to a very high lattice energy, which must be overcome for dissolution to occur.
Solvation Energy (Solute-Solvent Interactions): The extent to which solvent molecules can surround and stabilize the individual ions (methanetrisulfonate anion and sodium cations) determines the solvation energy. The strength of these interactions is a function of the solvent's properties.
Solvent Polarity and Dielectric Constant: Highly polar solvents with high dielectric constants are more effective at shielding the electrostatic attraction between ions, thereby favoring dissolution.
Hydrogen Bonding: Protic solvents (e.g., alcohols) can form hydrogen bonds with the sulfonate oxygen atoms, which can significantly contribute to the solvation energy. Aprotic polar solvents (e.g., DMSO, DMF) can also solvate cations effectively.
Molecular Size and Shape: The steric hindrance of both the solute and solvent molecules can influence how effectively the solvent molecules can pack around and solvate the ions.
The interplay of these factors is illustrated in the diagram below:
Caption: Thermodynamic factors governing the dissolution of sodium methanetrisulfonate.
2.2 Predicted Solubility Trends
Based on these principles, a qualitative prediction of the solubility of sodium methanetrisulfonate in various classes of organic solvents can be made:
Solvent Class
Representative Solvents
Predicted Solubility
Rationale
Non-Polar
Hexane, Toluene
Very Low / Insoluble
Weak solvent-solute interactions cannot overcome the high lattice energy.
Polar Aprotic
Acetone, Acetonitrile
Low to Very Low
Can solvate cations, but anion solvation is less effective. Higher polarity solvents in this class (e.g., DMSO, DMF) are expected to be better.
Polar Protic
Methanol, Ethanol, Water
Moderate to High (in water)
Capable of hydrogen bonding with the sulfonate groups and solvating both cations and anions effectively. Solubility is expected to decrease with increasing alkyl chain length.
Discussions on the solubility of similar polysulfonated compounds, such as sodium lignosulfonate, suggest that even in highly polar aprotic solvents like DMF and DMSO, solubility can be negligible.[2] This further underscores the expectation that sodium methanetrisulfonate will exhibit limited solubility in most pure organic solvents, with short-chain alcohols and water being the most promising candidates.
Experimental Determination of Solubility
Given the absence of published data, empirical determination of solubility is necessary. The isothermal equilibrium method is a reliable and widely used technique for this purpose.[3] This method involves saturating a solvent with the solute at a constant temperature and then quantifying the concentration of the dissolved solute.
The following workflow outlines the process for determining the solubility of sodium methanetrisulfonate in an organic solvent.
Caption: Experimental workflow for solubility determination.
Preparation of Saturated Solutions:
To a series of glass vials, add a precisely weighed amount of the organic solvent (e.g., 5.00 g).
Add an excess amount of sodium methanetrisulfonate to each vial. "Excess" means enough solid remains undissolved at equilibrium.
Seal the vials tightly to prevent solvent evaporation.
Equilibration:
Place the vials in a thermostatic shaker set to the desired temperature (e.g., 25 °C).
Agitate the mixtures for a sufficient time to reach equilibrium. A period of 24 to 48 hours is typically recommended.[3]
Phase Separation:
After equilibration, allow the vials to stand undisturbed at the same temperature for at least 2 hours to allow the excess solid to settle.
For finer suspensions, centrifuge the vials at a moderate speed to pellet the undissolved solid.
Sample Analysis (Gravimetric Method):
Carefully withdraw a known mass of the clear supernatant using a pre-weighed syringe and filter it through a 0.22 µm syringe filter into a pre-weighed vial.
Evaporate the solvent from the vial under a stream of nitrogen or in a vacuum oven at a temperature below the decomposition point of the solute.
Once all the solvent is removed, weigh the vial containing the dried solute.
The difference in weight gives the mass of the dissolved sodium methanetrisulfonate.
Calculation of Solubility:
Solubility (g/L) = (Mass of dissolved solute in g) / (Volume of solvent used in L)
The density of the solvent at the experimental temperature will be needed to convert the mass of the solvent to volume.
Applications and Implications in Drug Development
While specific, large-scale applications of sodium methanetrisulfonate are not widely reported, its physicochemical properties suggest several potential uses in the pharmaceutical sciences:
Salt Formation: For basic active pharmaceutical ingredients (APIs) with poor aqueous solubility, forming a salt with a highly soluble, polysulfonated counterion like methanetrisulfonate could potentially enhance its dissolution rate and bioavailability.
Enabling Technology for Formulation: Knowledge of its solubility in organic solvents is crucial for developing various dosage forms. For example, it could be used in spray-drying processes with organic solvents to create amorphous solid dispersions.
Synthetic Chemistry: As a highly polar, ionic reagent, its solubility in specific organic solvents would dictate its utility in various synthetic transformations, potentially as a phase-transfer catalyst or as a source of the methanetrisulfonate moiety.
Conclusion
Sodium methanetrisulfonate is a molecule of interest due to its unique, highly ionic structure. This guide has established that while quantitative solubility data in organic solvents is currently unavailable in the public domain, a strong predictive framework can be built upon fundamental chemical principles. The provided experimental protocol offers a clear and reliable pathway for researchers to determine these crucial parameters. By bridging this knowledge gap, this guide aims to empower scientists and drug development professionals to explore and unlock the full potential of sodium methanetrisulfonate in their respective fields.
References
de la Ossa, M. A. A. F., et al. (2020). Solubility of Organic Salts in Solvent–Antisolvent Mixtures: A Combined Experimental and Molecular Dynamics Simulations Approach. Journal of Chemical Theory and Computation, 16(10), 6443–6453. Available at: [Link]
ResearchGate. (2013). Is it possible to dissolve the lignosulfonate in an organic solvent?. Retrieved from [Link]
Thermo Fisher Scientific. (n.d.). Sodium methanesulfonate, 98%. Retrieved from [Link]
Wikipedia. (n.d.). Sulfonic acid. Retrieved from [Link]
Berg, T. K., & Jensen, K. G. (1993). Solubilities of Salts in Mixed Solvents. Journal of Chemical & Engineering Data, 38(2), 222–225. Available at: [Link]
SciELO. (2014). synthesis and characterization of sodium methyl ester sulfonate for chemically-enhanced oil recovery. Retrieved from [Link]
PMC. (2020). Solubility of Organic Salts in Solvent–Antisolvent Mixtures: A Combined Experimental and Molecular Dynamics Simulations Approach. Retrieved from [Link]
Tianya Chemical. (2025). 5 Key Applications of Sodium Metabisulfite in Water Treatment. Retrieved from [Link]
American Chemical Society. (2022). Solubility of Electrolytes in Organic Solvents: Solvent-Specific Effects and Ion-Specific Effects. Retrieved from [Link]
Advanced Architectures: Tripodal Sulfonate Ligands for Metal-Organic Frameworks
The following technical guide is structured to provide actionable, high-level scientific insight into the design, synthesis, and application of tripodal sulfonate ligands in Metal-Organic Frameworks (MOFs). Content Type:...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide is structured to provide actionable, high-level scientific insight into the design, synthesis, and application of tripodal sulfonate ligands in Metal-Organic Frameworks (MOFs).
Content Type: Technical Guide / Whitepaper
Audience: Researchers, Senior Scientists, Drug Development Professionals
Executive Summary: The Sulfonate Advantage
While carboxylate-based MOFs (e.g., MOF-5, UiO-66) dominate the landscape due to their predictable coordination geometry, sulfonate-based MOFs represent a frontier of "soft" coordination chemistry. The sulfonate group (
) offers unique advantages over carboxylates:
Weak Coordination / Lability: Facilitates the formation of flexible frameworks and enables rapid guest exchange.
High Polarity & Hydrophilicity: Creates water-stable channels ideal for proton conduction and biological compatibility.
Anionic Functionality: The uncoordinated oxygen atoms in sulfonate groups often act as "dangling" anionic sites, perfect for electrostatic loading of cationic drug molecules (chemisorption) rather than simple physisorption.
This guide focuses on tripodal sulfonate ligands —specifically
-symmetric molecules like 1,3,5-benzenetrisulfonate (BTS) and tris(4-sulfophenyl)amine (TSPA) —which are critical for constructing 3D topological networks rather than simple 2D lamellar structures.
Ligand Design & Coordination Chemistry
The Challenge of Tripodal Sulfonates
Tripodal ligands are designed to bridge metal nodes in three dimensions. However, sulfonate anions are "harder" bases than phosphonates but "softer" than carboxylates. They typically adopt one of three coordination modes:[1]
(Monodentate): Terminal binding, leaving two oxygens free for hydrogen bonding or cation interaction.
(Bridging): Connecting two metal centers, often forming 1D chains.
(Capping): Rarely observed but leads to highly clustered nodes.
Critical Insight: Unlike rigid carboxylates, the
bond angle and the rotational freedom of the bond often lead to lamellar (layered) 2D structures rather than 3D porous networks. To force 3D connectivity, researchers must employ pillaring strategies (using auxiliary nitrogen ligands like 4,4'-bipyridine) or defect engineering in high-valent metal clusters (e.g., Zr-MOFs).
Key Ligand Structures
The following diagram illustrates the structural logic of the two primary tripodal sulfonate ligands.
Figure 1: Structural logic of tripodal sulfonate ligands. Note the bifurcation between functional dangling anions (Effect 1) and structural topology challenges (Effect 2).
Synthesis Strategies: Overcoming the 2D Trap
To utilize tripodal sulfonates effectively, one must choose between Direct Assembly (risky, often yields non-porous solids) and Post-Synthetic Modification / Defect Engineering (highly robust, recommended for drug delivery).
Strategy A: Direct Solvothermal Assembly
Target: Crystalline MOFs with Ag(I), Ba(II), or Cu(II).
Optimization: Use auxiliary ligands (e.g., pyrazine, 4,4'-bipyridine) to "pillar" the 2D sulfonate layers into a 3D porous framework.
Strategy B: Defect Engineering (The "MOF-808-S" Approach)
This is the preferred method for generating functional materials for drug delivery. Instead of building the MOF entirely from sulfonates, you introduce sulfonate ligands into a robust Zr-carboxylate framework (like MOF-808) as "defect compensators."
The Zr6 cluster is 6-connected, leaving open sites.
Introduce a sulfonate ligand (e.g., 5-sulfoisophthalate or BTS) which coordinates to the Zr cluster via carboxylates, leaving the sulfonate group uncoordinated and pointing into the pore .
Figure 2: Decision matrix for synthesis. Route B (Defect Engineering) is superior for generating accessible porosity for drug loading.
Experimental Protocols
Protocol: Synthesis of Sulfonate-Functionalized MOF-808 (MOF-808-S)
Rationale: This protocol creates a water-stable Zr-MOF with free sulfonate groups in the pores, ideal for loading cationic drugs.
Loading: Add Doxorubicin HCl (DOX) solution (1 mg/mL). Stir at room temperature for 24 hours in the dark.
Separation: Centrifuge and wash with PBS to remove loosely adsorbed drug.
Quantification: Measure the supernatant absorbance at 480 nm (UV-Vis) to calculate Loading Capacity (LC).
Expected Result: LC should significantly exceed that of non-sulfonated MOF-808 due to electrostatic interactions.
Quantitative Performance Metrics
The following table summarizes the performance of sulfonate-modified MOFs compared to standard carboxylate MOFs in drug delivery and conductivity contexts.
Metric
Standard MOF-808 (Carboxylate)
MOF-808-S (Sulfonate-Defected)
Tripodal Ag-BTS (Dense)
Pore Environment
Neutral / Hydrophobic
Anionic / Hydrophilic
Non-porous / Dense
BET Surface Area
~2000 m²/g
~1600 m²/g
< 50 m²/g
Water Stability
High
Very High
Low to Moderate
Proton Conductivity
S/cm
S/cm (Superprotonic)
S/cm
DOX Loading Mechanism
Physisorption
Electrostatic / Ion Exchange
N/A
Drug Release Profile
Burst Release
pH-Dependent Sustained Release
N/A
Applications in Drug Development
The primary value of tripodal sulfonate ligands in pharma lies in Targeted Delivery and Controlled Release .
Mechanism: pH-Responsive Release
Sulfonate-MOFs exhibit a "lock-and-key" mechanism with cationic drugs.
Physiological pH (7.4): The drug is strongly bound to the
groups via electrostatic attraction. Release is slow/negligible.
Endosomal pH (5.0 - 6.0): Upon cellular uptake, the acidic environment protonates the drug or competes with the binding sites, triggering release specifically inside the cancer cell.
Figure 3: Therapeutic pathway. The sulfonate moiety acts as the electrostatic anchor that ensures drug retention in the blood (pH 7.4) and release in the tumor microenvironment (pH 5.5).
References
Missing metal-linker connectivities in a 3-D robust sulfonate-based metal-organic framework for enhanced proton conductivity.
Source: Chemical Communications (2017).
URL:[Link]
A sulfonate ligand-defected Zr-based metal–organic framework for the enhanced selective removal of anionic dyes.
Source: RSC Advances (2024).
URL:[Link]
Sulfonate-Grafted Metal–Organic Framework: A Porous Alternative to Nafion for Electrochemical Sensors.
Source: ACS Materials Letters (2023).
URL:[Link]
Metal-organic frameworks for advanced drug delivery.
Source: Asian Journal of Pharmaceutical Sciences (2018).
URL:[Link]
Highly Efficient Proton Conduction in the Metal–Organic Framework Material MFM-300(Cr)·SO4(H3O)2.
Source: Journal of the American Chemical Society (2022).
URL:[Link]
A Comprehensive Technical Guide to the History, Discovery, and Application of Methanetrisulfonic Acid and Its Salts
For Researchers, Scientists, and Drug Development Professionals Abstract Methanetrisulfonic acid, a unique organosulfur compound, and its corresponding salts have a rich yet often overlooked history spanning over a centu...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
Methanetrisulfonic acid, a unique organosulfur compound, and its corresponding salts have a rich yet often overlooked history spanning over a century and a half. First synthesized in 1868, this strong, non-oxidizing acid has periodically re-emerged from the annals of chemical literature, demonstrating significant potential in modern synthetic chemistry and materials science. This in-depth technical guide provides a comprehensive overview of the history, discovery, synthesis, and properties of methanetrisulfonic acid and its salts. It is designed to equip researchers, scientists, and drug development professionals with a thorough understanding of these compounds, from their initial preparation to their contemporary applications and future prospects. The guide delves into the pioneering work of early chemists, details the evolution of synthetic methodologies, and explores the physicochemical properties that make these compounds attractive for various applications, including as catalysts and potentially as counterions in pharmaceutical formulations.
Introduction: The Emergence of a Powerful Polysulfonic Acid
Methanetrisulfonic acid, HC(SO₃H)₃, stands as a formidable member of the alkanepolysulfonic acid family. Characterized by three sulfonic acid groups attached to a single carbon atom, it is one of the strongest known organic acids, with an estimated pKa₁ value below -3.[1] Unlike many other strong acids, it is non-oxidizing and has been noted for its lack of corrosive effects in certain applications.[1] These properties, combined with the high solubility of its metal salts, have positioned methanetrisulfonic acid and its derivatives as valuable tools in organic synthesis and have sparked interest in their potential for broader applications.
This guide will trace the historical journey of methanetrisulfonic acid from its 19th-century discovery to modern-day synthetic advancements. It will provide detailed experimental protocols for its synthesis and the preparation of its key salts, present its known physicochemical properties, and discuss its current and potential applications, particularly within the realm of interest for drug development professionals.
A Journey Through Time: The History and Discovery of Methanetrisulfonic Acid and Its Salts
The story of methanetrisulfonic acid begins in the latter half of the 19th century, a period of fervent discovery in organic chemistry.
The Pioneering Synthesis by Theilkuhl (1868)
Subsequent Developments and Key Contributors
Following Theilkuhl's initial discovery, the field saw contributions from several other chemists who refined the synthesis and characterization of methanetrisulfonic acid and its salts. Notably, the work of Bagnall and later Backer in the early 20th century provided further insights into the purification of the acid, often through the formation of its barium salt.[1]
For a considerable period, methanetrisulfonic acid remained a relatively obscure chemical curiosity. However, its potential as a highly efficient and strong acid catalyst has led to a resurgence of interest in more recent times.
The Modern Era: Improved Synthetic Routes
A significant advancement in the accessibility of methanetrisulfonic acid salts came with the work of Sartori and Jüschke. They developed an improved and more practical laboratory-scale synthesis of the tripotassium salt of methanetrisulfonic acid from readily available and inexpensive starting materials: acetone and oleum (fuming sulfuric acid).[1] This development has made methanetrisulfonic acid and its derivatives more accessible for research and potential industrial applications.
Synthesis of Methanetrisulfonic Acid and Its Salts: From Historical Methods to Modern Protocols
The synthesis of methanetrisulfonic acid typically proceeds through the formation of its salts, which can then be acidified to yield the free acid. The potassium and barium salts are key intermediates in this process.
Synthesis of Tripotassium Methanetrisulfonate Monohydrate
The modern and efficient synthesis of tripotassium methanetrisulfonate is based on the procedure developed by Sartori and Jüschke. This method involves the sulfonation of acetone with oleum, followed by neutralization.
Experimental Protocol: Synthesis of Tripotassium Methanetrisulfonate Monohydrate [1]
Reaction Setup: In a well-ventilated fume hood, equip a multi-necked flask with a mechanical stirrer, a dropping funnel, and a thermometer.
Sulfonation: Carefully add dry acetone dropwise to oleum (fuming sulfuric acid) while maintaining a low temperature with an ice bath. The reaction is highly exothermic and requires slow and controlled addition.
Neutralization: After the addition is complete, the reaction mixture is carefully neutralized with a potassium salt solution (e.g., potassium hydroxide or potassium carbonate) to precipitate the tripotassium salt of methanetrisulfonic acid.
Isolation and Purification: The crude tripotassium methanetrisulfonate is collected by filtration, washed with a suitable solvent (e.g., ethanol) to remove impurities, and then dried. The monohydrate is typically obtained.
Caption: Workflow for the synthesis of tripotassium methanetrisulfonate.
Synthesis of Barium Methanetrisulfonate
The barium salt of methanetrisulfonic acid is often used as a purification intermediate due to its insolubility, allowing for easy separation.
Experimental Protocol: Synthesis of Barium Methanetrisulfonate [1]
Preparation of Solutions: Prepare a saturated aqueous solution of barium chloride (BaCl₂·2H₂O) and a solution of tripotassium methanetrisulfonate monohydrate in boiling water.
Precipitation: Add the hot barium chloride solution dropwise to the boiling solution of tripotassium methanetrisulfonate with vigorous stirring. A colorless precipitate of barium methanetrisulfonate will form immediately.
Isolation and Drying: The precipitate is collected by suction filtration, washed with water, and then dried under vacuum to yield the barium salt, typically as a nonahydrate (Ba₃[HC(SO₃)₃]₂·9H₂O).
Caption: Workflow for the synthesis of barium methanetrisulfonate.
Preparation of Free Methanetrisulfonic Acid
The free acid is typically prepared from its barium salt by reaction with sulfuric acid.
Experimental Protocol: Preparation of Methanetrisulfonic Acid [1]
Acidification: A stirred, warm suspension of barium methanetrisulfonate is treated dropwise with a stoichiometric amount of sulfuric acid (96%).
Barium Sulfate Removal: The insoluble barium sulfate precipitate is removed by decantation or filtration. This step can be challenging due to the fine nature of the precipitate.
Isolation of the Free Acid: The combined aqueous solutions are concentrated under reduced pressure to yield a highly viscous, clear residue of methanetrisulfonic acid hydrate. Further drying over a strong desiccant like concentrated sulfuric acid can yield crystalline hydrates of the acid.[1]
Physicochemical Properties of Methanetrisulfonic Acid and Its Salts
A thorough understanding of the physicochemical properties of methanetrisulfonic acid and its salts is crucial for their effective application.
Methanetrisulfonic Acid
Acidity: As a polysulfonic acid, methanetrisulfonic acid is a very strong acid, with an estimated pKa₁ below -3.[1] This high acidity makes it an effective catalyst in a variety of acid-catalyzed reactions.
Physical State: In its hydrated form, it can be isolated as a hygroscopic, colorless crystalline solid.[1]
Stability: It is a non-oxidizing acid, which provides a significant advantage over other strong acids like nitric or perchloric acid in many organic reactions.[1]
Methanetrisulfonate Salts
Solubility: The solubility of methanetrisulfonate salts varies depending on the cation. Alkali metal salts, such as the tripotassium salt, are soluble in water. In contrast, the barium salt is notably insoluble, a property exploited in its use for purification.
Structure: The methanetrisulfonate anion, [HC(SO₃)₃]³⁻, possesses a tetrahedral geometry around the central carbon atom.
Table 1: Physicochemical Properties of Methanetrisulfonic Acid and Selected Salts
Compound
Molecular Formula
Molecular Weight ( g/mol )
Physical State
Methanetrisulfonic Acid
CH₄O₉S₃
256.23
Viscous liquid/Hygroscopic solid
Tripotassium Methanetrisulfonate Monohydrate
CHK₃O₉S₃·H₂O
388.52
Crystalline solid
Barium Methanetrisulfonate Nonahydrate
C₂H₂Ba₃O₁₈S₆·9H₂O
1078.68
Colorless solid
Applications in Research and Industry
The unique properties of methanetrisulfonic acid have led to its use as a highly efficient catalyst in various organic transformations.
Catalysis in Organic Synthesis
Methanetrisulfonic acid has proven to be an exceptionally effective catalyst in several industrially relevant reactions, including:
Wagner-Meerwein Rearrangements: It catalyzes the rearrangement of ketoisophorone, a key intermediate in the synthesis of carotenoids and trimethylhydroquinone (a precursor to Vitamin E).[1]
Friedel-Crafts Reactions: It is a highly efficient catalyst for Friedel-Crafts alkylations and ring-closure reactions, such as the key condensation step in the industrial synthesis of (all-rac)-α-tocopherol (Vitamin E).[1] The use of catalytic amounts as low as 0.05 mol% can lead to excellent yields (up to 99%).[1]
Acylation Reactions: It also effectively catalyzes acylation reactions, for instance, in the synthesis of Vitamin E acetate.[1]
The use of methanetrisulfonic acid as a catalyst offers several advantages, including high efficiency at very low concentrations, clean reaction profiles, and a reduction in corrosive side effects and metal or halide-containing waste streams compared to traditional Lewis or Brønsted acids.[1]
Caption: Catalytic applications of methanetrisulfonic acid.
Potential Applications in Drug Development: The Role of Sulfonate Salts
While specific examples of methanetrisulfonate salts of active pharmaceutical ingredients (APIs) are not widely reported in the literature, the use of sulfonate salts, in general, is a well-established strategy in drug development.[2][3] The closely related methanesulfonate (mesylate) is a common counterion used to improve the physicochemical properties of drug substances.[4]
Improved Solubility and Dissolution Rate: Salt formation is a primary method to enhance the aqueous solubility of poorly soluble acidic or basic drugs.
Enhanced Stability: The crystalline nature of salts can improve the chemical and physical stability of the API.
Modified Bioavailability: By improving solubility and dissolution, salt forms can directly impact the bioavailability of a drug.
Ease of Handling and Formulation: Salts often have better solid-state properties (e.g., crystallinity, flowability) than the free form of the drug, which facilitates manufacturing and formulation.
Given that methanetrisulfonic acid is a strong, non-toxic acid that forms salts with varying solubilities, the methanetrisulfonate anion presents itself as a potentially valuable, albeit currently under-explored, counterion for basic drug molecules. Its trivalent nature could also offer unique opportunities for forming salts with drugs that have multiple basic centers. Further research in this area is warranted to explore the potential benefits of methanetrisulfonate salts in optimizing drug properties.
Safety and Handling
As a strong acid, methanetrisulfonic acid and its solutions require careful handling. The safety data for the closely related methanesulfonic acid provides a good basis for handling procedures.
Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety goggles or a face shield, and a lab coat when handling methanetrisulfonic acid.[5][6]
Ventilation: Work in a well-ventilated area or a chemical fume hood to avoid inhalation of any vapors or mists.[5]
Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as strong bases and oxidizing agents. Use corrosion-resistant containers.[6]
Spills: Neutralize spills with a suitable agent like sodium bicarbonate and absorb with an inert material.[5]
First Aid: In case of skin or eye contact, flush immediately with copious amounts of water for at least 15 minutes and seek medical attention.[6] If inhaled, move to fresh air. If ingested, do not induce vomiting and seek immediate medical attention.[6]
Toxicity Profile (based on Methanesulfonic Acid):
Acute Oral Toxicity (Rat): LD50 values reported in the range of 200-650 mg/kg.[5][6]
Acute Dermal Toxicity (Rabbit): LD50 values reported in the range of >1000-2000 mg/kg.[5][6]
Corrosivity: Causes severe skin burns and eye damage.[6]
Conclusion and Future Outlook
From its initial discovery in the 19th century to its modern application as a highly efficient catalyst, methanetrisulfonic acid has demonstrated its unique value in the field of chemistry. The development of more practical synthetic routes has made this powerful acid and its salts more accessible for research and development. While its primary application to date has been in catalysis, particularly in the synthesis of complex molecules like Vitamin E, the properties of the methanetrisulfonate anion suggest untapped potential.
For drug development professionals, the exploration of methanetrisulfonate as a novel counterion for basic APIs could open new avenues for improving the physicochemical and biopharmaceutical properties of challenging drug candidates. Further research into the synthesis, characterization, and toxicological profile of a wider range of methanetrisulfonate salts is needed to fully realize this potential. As the demand for green and efficient chemical processes grows, the unique attributes of methanetrisulfonic acid are likely to secure its place as a valuable tool in the arsenal of chemists and pharmaceutical scientists for years to come.
References
Gernaey, A., et al. (2024). Methanesulfonic acid (MSA) in clean processes and applications: a tutorial review. Green Chemistry, 26(1), 35-59. Retrieved from [Link]
Bonrath, W., et al. (2009). Methanetrisulfonic Acid: A Highly Efficient Strongly Acidic Catalyst for Wagner-Meerwein Rearrangement, Friedel-Crafts Alkylation and Acylation Reactions. Examples from Vitamin E Synthesis. Sustainability, 1(2), 161-168. Retrieved from [Link]
Recueil des travaux chimiques des Pays-Bas. (n.d.). HathiTrust Digital Library. Retrieved from [Link]
Methane Sulphonic Acid CAS No 75-75-2 MATERIAL SAFETY DATA SHEET SDS/MSDS. (n.d.). Retrieved from [Link]
METHYLSULFONIC ACID. (n.d.). Ataman Kimya. Retrieved from [Link]
Recueil des travaux chimiques des Pays-Bas. (n.d.). University of California Berkeley Library. Retrieved from [Link]
Recueil des travaux chimiques des Pays-Bas. (n.d.). University of California Los Angeles Library. Retrieved from [Link]
Elder, D. P., et al. (2010). The utility of sulfonate salts in drug development. Journal of Pharmaceutical Sciences, 99(7), 2948-2961. Retrieved from [Link]
Recueil des travaux chimiques des Pays-Bas - Journal of the Royal Netherlands Chemical Society. (n.d.). Reperio - USI. Retrieved from [Link]
Methanesulfonic Acid. (n.d.). PubChem. Retrieved from [Link]
Methanesulfonic acid. (n.d.). Wikipedia. Retrieved from [Link]
Lee, S., & Williams, A. C. (2009). Pharmaceutical salts: a formulation trick or a clinical conundrum?. Heart (British Cardiac Society), 95(22), 1811–1814. Retrieved from [Link]
Recueil des Travaux Chimiques des Pays-Bas (Royal Netherlands Chemical Society). (n.d.). SciSpace. Retrieved from [Link]
Sharma, D., et al. (2018). Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. Molecules (Basel, Switzerland), 23(7), 1719. Retrieved from [Link]
API Salt Selection: A Classical but Evolving Approach in Modern Drug Development. (2025, October 6). GSC Online Press. Retrieved from [Link]
NMR vs IR Spectroscopy: Determine Functional Groups. (2025, September 22). Patsnap Eureka. Retrieved from [Link]
Salt Selection in Drug Development. (2021, May 21). Pharmaceutical Technology. Retrieved from [Link]
Chapter 10: Problems in Interpreting Infrared and 1H Nuclear Magnetic Resonance Spectra. (n.d.). Interpreting Organic Spectra. Retrieved from [Link]
Sharma, D., et al. (2018). Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. Digital Commons @ USF. Retrieved from [Link]
Preparation of barium sulfonates. (n.d.). Google Patents.
Interpretation of organic compounds by IR, NMR and Mass Spectrometry. (n.d.). Slideshare. Retrieved from [Link]
Scheme 2. Synthesis of compound 7–12. (a) K2CO3, KI, acetone, 60°C, 48... (n.d.). ResearchGate. Retrieved from [Link]
United States Patent Office. (n.d.). Googleapis.com. Retrieved from [Link]
8: NMR and IR Spectroscopy. (2025, July 28). Chemistry LibreTexts. Retrieved from [Link]
Williamson Ether Synthesis. (n.d.). SynArchive. Retrieved from [Link]
Method of producing potassium methylate. (n.d.). Google Patents.
Kratzert, D., et al. (2013). An experimental charge density study of two isomers of hexasilabenzene. Angewandte Chemie (International ed. in English), 52(16), 4478–4482. Retrieved from [Link]
A convenient stereoselective access to novel 1,2,4-triazepan-3-ones/thiones via reduction or reductive alkylation of 7-membered cyclic semicarbazones and thiosemicarbazones. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing). Retrieved from [Link]
Burning a mix of barium bromate and sulphur. (n.d.). Science made alive: Chemistry/Experiments. Retrieved from [Link]
Cardillo, G., et al. (2001). Synthesis of aziridine-2,2-dicarboxylates via 1,4-addition of N,O-(bistrimethylsilyl)hydroxylamine to alpha,beta-unsaturated malonates. The Journal of Organic Chemistry, 66(25), 8657–8660. Retrieved from [Link]
Preparation of barium titanyl oxalate tetrahydrate for conversion to barium titanate of high purity. (n.d.). Retrieved from [Link]
Jakschitz, T., & Lichtmannegger, B. (2012). Chemical evolution from simple inorganic compounds to chiral peptides. Chemical Society Reviews, 41(12), 4468–4488. Retrieved from [Link]
Process for the purification of a barium salt. (n.d.). Google Patents.
Effect of Potassium Salt Addition on Silver Precipitation During Hydrothermal Synthesis of Argentojarosites. (2024, December 31). MDPI. Retrieved from [Link]
Methanetrisulfonic Acid (MTS): Physicochemical Profile and Acidity Guide
The following technical guide details the physicochemical profile, acidity, and synthesis of Methanetrisulfonic Acid (MTS). Executive Summary: The Tripodal Superacid Methanetrisulfonic acid (MTS), with the chemical formu...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide details the physicochemical profile, acidity, and synthesis of Methanetrisulfonic Acid (MTS).
Executive Summary: The Tripodal Superacid
Methanetrisulfonic acid (MTS), with the chemical formula
, represents a unique class of organic superacids. Unlike its well-known cousin triflic acid (), which relies on halogenation for electron withdrawal, MTS derives its extreme acidity from the synergistic induction of three sulfonic acid groups attached to a single methine carbon.
This guide analyzes the acidity profile of MTS, distinguishing it from the similarly named "Triflidic acid" (tris(trifluoromethanesulfonyl)methane), and provides a validated protocol for its synthesis and application in high-performance catalysis.
Key Chemical Identity
Property
Specification
IUPAC Name
Methinetrisulfonic acid
Formula
Anion
Methanetrisulfonate
Appearance
Hygroscopic colorless crystals (often as trihydrate)
CAS Number
54322-33-7
Acidity Profile and pKa Thermodynamics
The Hierarchy of Sulfonic Acidity
MTS is a tribasic acid. While pKa values in dilute aqueous solution are compressed by the leveling effect of water, comparative studies in non-aqueous media and Hammett acidity function (
) measurements establish MTS as a superacid, exceeding the strength of sulfuric acid.
Acidity Ranking (Increasing Strength):
Quantitative Data
Parameter
Value / Range
Context
pKa (Predicted, Aq.)
First dissociation step (). Value is theoretical due to solvent leveling.
Hammett Acidity ()
Stronger than 100% .[1][2][3][4] Classified as a superacid.[4][5][6]
Catalytic Efficiency
0.04 – 1.0 mol%
Sufficient for Friedel-Crafts alkylations where requires stoichiometric amounts.
Structural Drivers of Superacidity
The extreme acidity of MTS is driven by cumulative negative induction (-I effect) .
Tripodal Architecture: The central methine carbon is bonded to three strongly electron-withdrawing sulfonyl groups.
Anion Stabilization: Upon deprotonation, the negative charge on the oxygen is stabilized not only by resonance within the sulfonate group but also by the inductive pull of the adjacent two sulfonate groups.
Symmetry: The
-like symmetry of the anion allows for extensive charge distribution, minimizing inter-electronic repulsion.
Validated Experimental Protocol: Synthesis of MTS
Directive: The following protocol is based on the method optimized by Sartori and Jüschke . It utilizes the reaction between acetone and oleum, a counter-intuitive but efficient pathway.
Mechanistic Logic
Why Acetone? Under superacidic conditions (oleum), acetone undergoes sulfonation and oxidation/rearrangement to form the methinetrisulfonate skeleton.
Why Barium? The intermediate is isolated as a potassium salt. Converting this to the barium salt allows for the precise release of the free acid by adding sulfuric acid, as
precipitates out quantitatively, leaving pure MTS in solution.
Dropwise add acetone while maintaining temperature < 5°C. The reaction is highly exothermic.
Observation: The mixture will darken.
Heat the mixture to 60°C for 1 hour to complete the rearrangement.
Isolation of Potassium Salt:
Pour the reaction mixture onto crushed ice (Carefully!).
Neutralize with
until pH ~ 7.
Evaporate to dryness and recrystallize from water to obtain
.
Purification via Barium Salt:
Dissolve the potassium salt in boiling water.
Add stoichiometric
solution.
Result:
precipitates (or crystallizes upon cooling). Filter and wash.
Liberation of Free Acid:
Suspend the barium salt in water.
Add stoichiometric
.
Filter off the insoluble white
.
Evaporate the filtrate under high vacuum (
torr) to obtain pure Methanetrisulfonic Acid trihydrate .
Synthesis Workflow Visualization
Figure 1: Validated synthetic route for Methanetrisulfonic Acid (MTS) via the Sartori-Jüschke protocol.
Applications in Drug Development & Catalysis
High-Efficiency Acid Catalysis
MTS serves as a superior alternative to sulfuric acid or p-toluenesulfonic acid (PTSA) in sensitive organic transformations. Its superacidic nature allows it to be used in catalytic quantities (0.04–1.0 mol%) , avoiding the generation of large amounts of acidic waste.
Vitamin E Synthesis: MTS catalyzes the condensation of trimethylhydroquinone with isophytol to form
-tocopherol with yields >95%.
Wagner-Meerwein Rearrangements: Promotes skeletal rearrangements at low temperatures where other acids fail or cause degradation.
Electrolyte Systems
The methanetrisulfonate anion is highly stable and resistant to oxidation. This makes MTS and its salts (e.g., Lithium Methanetrisulfonate) candidates for:
Proton Exchange Membranes (PEM): As a dopant to increase proton conductivity.
Li-ion Batteries: As a stable, non-corrosive counter-ion in electrolyte formulations.
References
Acidity & Structure: Guthrie, J. P. (1978). "Hydrolysis of esters of oxy acids: pKa values for strong acids." Canadian Journal of Chemistry, 56(17), 2342-2354. Link
Synthesis Protocol: Sartori, P., & Jüschke, R. (1994).[9] "Verbessertes Verfahren zur Darstellung des tri-Kalium-methantrisulfonat-monohydrates." Journal für Praktische Chemie, 336(4), 373-374. Link
Catalytic Application: Bonrath, W., et al. (2009). "Methanetrisulfonic Acid: A Highly Efficient Strongly Acidic Catalyst for Wagner-Meerwein Rearrangement."[7][9] Catalysts, 1(2), 161-168.[9] Link[9]
Coordination Chemistry: Gudenschwager, M., Christoffers, J., & Wickleder, M. S. (2018). "Tripodal methanetrisulfonate ligands in the trinuclear complex {Ni3[CH(SO3)3]2(NMP)8}." Zeitschrift für anorganische und allgemeine Chemie, 644(22), 1627-1630. Link
Application Note: Engineering Robust Coordination Polymers Using Tripodal Methanetrisulfonate Ligands
The Paradigm of Sulfonate-Based Reticular Chemistry Historically, organosulfonates ( ) have been marginalized in coordination chemistry. They are largely regarded as poor or "non-coordinating" ligands due to their weak e...
Author: BenchChem Technical Support Team. Date: March 2026
The Paradigm of Sulfonate-Based Reticular Chemistry
Historically, organosulfonates (
) have been marginalized in coordination chemistry. They are largely regarded as poor or "non-coordinating" ligands due to their weak electron-donating capabilities compared to traditional carboxylates[1]. However, this perceived weakness is actually a strategic advantage in the synthesis of dynamic, highly polar metal-organic frameworks (MOFs) and coordination polymers (CPs).
), which features three sulfonate groups anchored to a single -hybridized carbon, forces a unique tripodal coordination geometry[2]. When reacted with transition metals, MTS forms robust, multidimensional networks that exhibit exceptional thermal stability and highly polarized pore environments—properties that are highly sought after for proton conduction and selective gas sorption[2].
Mechanistic Insights into MTS Coordination
The successful synthesis of MTS-based CPs relies on strategically overcoming the weak metal-sulfonate bond. As an Application Scientist, you must design your synthesis around three mechanistic pillars:
Acid-Base Driven Assembly: Utilizing metal hydroxides (e.g.,
) instead of standard metal nitrates or chlorides prevents competitive binding from stronger counter-anions. The neutralization of methanetrisulfonic acid () by the hydroxide thermodynamically drives the coordination forward[2].
Co-Ligation via Solvent: Because sulfonates are weak-field ligands, transition metals (like ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
) require auxiliary ligands to satisfy their octahedral coordination spheres. Strongly coordinating, polar aprotic solvents like N-methyl-pyrrolidone (NMP) act as both the reaction medium and terminal co-ligands[2].
Thermal Robustness: While the initial coordination bonds are weak, the resulting polymeric lattice is remarkably stable. Once the NMP solvent molecules are thermally evacuated, the solvent-free sulfonate framework can withstand temperatures up to 500 °C before decomposing into metal sulfides (e.g.,
Workflow for the synthesis and activation of methanetrisulfonate coordination polymers.
Self-Validating Experimental Protocols
Protocol A: Solvothermal Synthesis of the Model Trinuclear Complex
This protocol outlines the synthesis of a model MTS-CP, utilizing an acid-base neutralization strategy to ensure phase purity.
Step-by-Step Methodology:
Ligand Solvation: Dissolve 1.0 mmol of methanetrisulfonic acid trihydrate (
) in 10 mL of N-methyl-pyrrolidone (NMP) in a 25 mL Teflon-lined stainless steel autoclave.
Causality: NMP is a highly polar, aprotic solvent that effectively solvates the highly acidic sulfonate protons and acts as a strongly coordinating co-ligand to stabilize the intermediate metal complex[2][3].
Metal Node Introduction: Slowly add 1.5 mmol of Nickel(II) hydroxide (
) to the solution. Stir for 30 minutes at room temperature until a homogeneous suspension is achieved.
Causality: Using a hydroxide precursor avoids the introduction of competing anions (like
or ) that could disrupt the weak sulfonate coordination[2].
Solvothermal Assembly: Seal the autoclave and heat to 120 °C for 72 hours.
Causality: Elevated temperature and autogenous pressure overcome the activation energy barrier for weak sulfonate-metal coordination, promoting the assembly of the trinuclear complex[2].
Controlled Crystallization: Cool the autoclave to room temperature at a strictly controlled rate of 2 °C/hour.
Validation Checkpoint: Isolate the resulting green crystals and perform Single-Crystal X-Ray Diffraction (SCXRD). The structure should confirm a triclinic
space group, validating successful tripodal coordination[2].
Protocol B: Controlled Desolvation and Framework Activation
Because sulfonate CPs rely heavily on solvent molecules to complete the metal's coordination sphere, improper activation will cause structural collapse.
Step-by-Step Methodology:
Thermogravimetric Validation (TGA): Before bulk activation, run a TGA on a 5 mg sample from 25 °C to 600 °C at a heating rate of 5 °C/min under a nitrogen atmosphere.
Causality: This identifies the exact desolvation window. For
, NMP loss occurs steadily between 50 °C and 330 °C, while framework decomposition (yielding ) begins at ~500 °C[2].
Bulk Vacuum Activation: Transfer the bulk crystalline sample to a Schlenk tube. Apply a dynamic vacuum (
mbar) and heat stepwise: 50 °C for 2h, 100 °C for 2h, and finally 250 °C for 12h.
Causality: Stepwise heating prevents the abrupt boiling of NMP, which generates internal capillary forces that can fracture the delicate crystal lattice.
Structural Verification: Perform Powder X-Ray Diffraction (PXRD) on the activated sample.
Validation Checkpoint: Compare the activated PXRD pattern to the simulated pattern from the SCXRD data. Retention of low-angle Bragg peaks confirms that the desolvated framework has maintained its porosity and structural integrity.
Quantitative Data Summary
The following table summarizes the key crystallographic and thermal parameters of the model MTS coordination polymer, serving as a benchmark for successful synthesis.
Downstream Applications in Drug Development & Materials Science
Proton Conductivity: The highly acidic nature of the sulfonate groups, combined with their ability to form extensive hydrogen-bonding networks with residual solvent or guest water molecules, facilitates rapid proton hopping via the Grotthuss mechanism[4]. This makes MTS-CPs excellent candidates for solid-state electrolytes.
Gas Sorption and Separation: The highly polarized ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
bonds lining the desolvated pores create strong local electric fields. This enables high-affinity interactions with quadrupolar molecules, outperforming many traditional carboxylate MOFs in the selective capture of and the separation of cyclic hydrocarbons.
References
Tripodal methanetrisulfonate ligands in the trinuclear complex {Ni3[CH(SO3)3]2(NMP)8}
Source: Zeitschrift fur Naturforschung B / ResearchGate
URL:[Link]
Unexpected Diversity within Solid-State Structures of Methanetrisulfonate Salts
Source: ResearchGate
URL:[Link]
Hydrolysis of esters of oxy acids: pKa values for strong acids; Brønsted relationship for attack of water at methyl
Source: Canadian Science Publishing
URL:[Link]
In the crystal structures of M(BDS)(NMP)3 (M = Mn, Fe, Co)...
Source: ResearchGate
URL:[Link]
Sodium methanetrisulfonate electrolyte for sodium-ion batteries
Application Note: Sodium Methanetrisulfonate (Na-MTS) as an Advanced Electrolyte Additive for Sodium-Ion Batteries Target Audience: Battery Researchers, Materials Scientists, and Electrolyte Development Professionals. Ex...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Sodium Methanetrisulfonate (Na-MTS) as an Advanced Electrolyte Additive for Sodium-Ion Batteries
Target Audience: Battery Researchers, Materials Scientists, and Electrolyte Development Professionals.
Executive Summary
The commercial viability of sodium-ion batteries (SIBs) is heavily dependent on the stability of the Solid Electrolyte Interphase (SEI). Unlike lithium systems, standard carbonate-based electrolytes in SIBs often form highly soluble, unstable organic SEIs that lead to continuous electrolyte depletion and catastrophic sodium dendrite formation[1]. Recent advancements have identified sulfonate-based compounds, such as ethyl methanesulfonate (EMS), as superior alternatives that expand the anodic stability window up to 5.6 V vs Na/Na+[1][2]. Building on this, Sodium Methanetrisulfonate (Na-MTS) has emerged as a cutting-edge SEI-forming additive. This application note details the mechanistic rationale, physicochemical properties, and validated protocols for integrating Na-MTS into SIB workflows.
Mechanistic Rationale: The Causality of Trisulfonate Superiority
To engineer a resilient battery, one must understand the molecular causality at the electrode-electrolyte interface. Na-MTS operates through two primary mechanisms:
Coordination and Desolvation Kinetics: The methanetrisulfonate anion features a unique tripodal structural motif capable of multidentate coordination with metal ions[3]. In the bulk electrolyte, this strong coordination alters the solvation sheath of Na+ ions. By replacing tightly bound carbonate solvent molecules, Na-MTS lowers the desolvation energy barrier at the anode surface, facilitating faster Na+ intercalation kinetics at low temperatures.
Sacrificial Inorganic SEI Formation: Organic SEIs in sodium systems are notoriously soluble[4]. Na-MTS acts as a sacrificial additive. Upon initial cathodic polarization (typically between 0.8 V and 1.2 V vs Na/Na+), the highly electronegative central sulfur atoms induce the cleavage of C-S bonds. This electrochemical reduction deposits a dense, inorganic-rich passivation layer primarily composed of sodium sulfite (Na2SO3) and sodium sulfide (Na2S). This inorganic matrix is insoluble in bulk organic solvents, mechanically robust against volumetric expansion, and highly conductive to Na+ ions, thereby suppressing dendrite nucleation.
Mechanistic Visualization
Figure 1: Mechanistic pathway of Na-MTS reduction and inorganic SEI formation in sodium-ion batteries.
Data Presentation: Physicochemical Comparison
Understanding the baseline properties of your electrolyte components is critical for predicting cell behavior.
This protocol is designed as a self-validating system. Each step includes a diagnostic check to ensure the causality of the experiment remains intact.
Step 1: Reagent Purification (Critical Causality Step)
Rationale: Na-MTS is highly hygroscopic due to its three polar sulfonate groups. Trace water (>20 ppm) will react with fluorinated salts (e.g., NaPF6) to generate hydrofluoric acid (HF), catastrophically degrading the transition metal cathode and the SEI[1][4].
Transfer Na-MTS powder into a vacuum oven.
Dry at 120°C under dynamic vacuum (<10^-2 mbar) for 24 hours.
Transfer directly into an Argon-filled glovebox (H2O < 0.1 ppm, O2 < 0.1 ppm).
Validation: Perform Karl Fischer titration on a sample of the dried powder dissolved in anhydrous methanol. Proceed only if H2O < 10 ppm.
Step 2: Electrolyte Blending
Rationale: A base solvent mixture of PC and Fluoroethylene Carbonate (FEC) provides a baseline, while Na-MTS acts as the primary SEI architect.
Prepare a base electrolyte of 1.0 M NaClO4 in PC:FEC (98:2 vol%). Note: NaClO4 is preferred over NaPF6 in research settings to isolate sulfonate electrochemistry without HF interference[2].
Add exactly 1.0 wt% of Na-MTS to the base electrolyte.
Stir magnetically for 12 hours at room temperature to ensure complete solvation of the bulky trisulfonate anions.
Step 3: Cell Assembly & Electrochemical Validation
Rationale: The SEI must be formed under strict kinetic control to ensure a dense, rather than porous, inorganic layer.
Assemble CR2032 coin cells using a Hard Carbon working electrode, a Sodium metal counter electrode, and a glass fiber separator (Whatman GF/D) saturated with 80 µL of the formulated electrolyte.
Cyclic Voltammetry (CV) Validation: Run the first CV sweep from Open Circuit Voltage (OCV) down to 0.01 V at a highly restricted scan rate of 0.05 mV/s .
Self-Validation Check: You must observe an irreversible reduction peak at ~1.2 V vs Na/Na+. This confirms the successful C-S bond cleavage of Na-MTS. The absence of this peak indicates additive degradation or insufficient concentration.
Formation Cycling: Subject the cell to 3 galvanostatic cycles at C/20. The slow C-rate ensures the uniform polymerization of the Na2SO3/Na2S matrix before bulk sodium intercalation expands the hard carbon lattice.
Troubleshooting & Causality Matrix
Observation
Mechanistic Cause
Corrective Action
No 1.2V reduction peak in CV
Additive concentration is too low, or Na-MTS was degraded by moisture prior to assembly.
Increase Na-MTS to 1.0 wt%; re-verify H2O < 10 ppm via Karl Fischer titration.
High interfacial resistance (EIS)
Overly thick SEI layer due to excessive additive reduction blocking Na+ transport.
Reduce Na-MTS concentration to 0.5 wt%; optimize the formation C-rate (increase to C/10).
Continuous capacity fade
Soluble organic SEI formation is dominating over the inorganic SEI mechanism.
Ensure the base solvent ratio is optimal; check for air/moisture ingress causing continuous side reactions.
References
*[1] Title: Sodium-ion batteries: present and future
Source: RSC Publishing - The Royal Society of Chemistry
URL:
*[2] Title: Advanced Na[Ni0.25Fe0.5Mn0.25]O2/C–Fe3O4 Sodium-Ion Batteries Using EMS Electrolyte for Energy Storage
Source: Nano Letters - ACS Publications
URL:
*[4] Title: Electrode/Electrolyte Interphases of Sodium-Ion Batteries
Source: MDPI
URL:
*[3] Title: Unexpected Diversity within Solid‐State Structures of Methanetrisulfonate Salts
Source: ChemistrySelect (via ResearchGate)
URL:
Application Note: Crystalline Structure Engineering with Sodium Methanetrisulfonate
Executive Summary Sodium methanetrisulfonate ( ) is emerging as a transformative building block in solid-state chemistry. Unlike traditional planar carboxylate linkers, the methanetrisulfonate (MTA) anion offers a rigid,...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Sodium methanetrisulfonate (
) is emerging as a transformative building block in solid-state chemistry. Unlike traditional planar carboxylate linkers, the methanetrisulfonate (MTA) anion offers a rigid, three-dimensional tripodal geometry. This unique structural motif enables the engineering of highly robust metal-organic coordination polymers and the stabilization of Active Pharmaceutical Ingredients (APIs) through advanced co-crystallization techniques. This guide provides researchers with validated, mechanistic protocols for harnessing sodium methanetrisulfonate in crystal engineering.
Mechanistic Principles of MTA-Driven Assembly
The efficacy of sodium methanetrisulfonate in crystal engineering is dictated by its distinct stereochemistry and electronic properties. The three sulfonate groups radiate from a central methine carbon, enforcing a strict ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
symmetry. This geometry creates a highly polar, multi-dentate face capable of bridging multiple transition metal centers or forming extensive hydrogen-bonded supramolecular networks.
Causality in Precursor Selection:
While free methanetrisulfonic acid can be synthesized, it is highly deliquescent and its extreme acidity (
) makes stoichiometric handling in ambient conditions highly erratic[1]. Sodium methanetrisulfonate is utilized as the preferred precursor because the sodium salt is bench-stable, allowing for precise molar dosing. During synthesis, the labile sodium cations are easily displaced by higher-affinity transition metals (e.g., , ) or protonated APIs, driving the self-assembly of infinite 1D, 2D, or 3D networks[2].
Workflow of methanetrisulfonate-driven crystal engineering for MOFs and API co-crystals.
Experimental Protocols
Protocol A: Synthesis of Trinuclear Transition Metal-MTA Complexes
This protocol outlines the synthesis of a robust
-MTA coordination polymer, utilizing N-methyl-2-pyrrolidone (NMP) as an auxiliary ligand to control the crystallization kinetics[2].
Precursor Activation: Dissolve 2.0 mmol of sodium methanetrisulfonate in 10 mL of deionized water. Pass the solution through the cation exchange resin to generate the active methanetrisulfonic acid in situ.
Causality:In situ generation circumvents the severe hydration issues of storing the free acid, ensuring exact stoichiometry for metal coordination.
Metal Coordination: Add 3.0 mmol of finely powdered
to the aqueous eluate. Stir at 60 °C until the solution turns a clear, pale green, indicating complete neutralization and the formation of the aqueous -MTA complex.
Solvent Exchange & Crystallization: Evaporate the water under reduced pressure to yield a pale green powder. Redissolve this intermediate in 15 mL of hot NMP (120 °C).
Causality: NMP acts as a structure-directing auxiliary ligand. It occupies the octahedral coordination sphere of the
ions, preventing the premature precipitation of amorphous aggregates and allowing the tripodal sulfonate groups to slowly bridge the metal centers into a crystalline lattice[2].
Controlled Cooling: Allow the solution to cool to room temperature at a strictly controlled rate of 2 °C/hour to promote the growth of diffraction-quality triclinic crystals.
Self-Validation & QC (Thermogravimetric Analysis): Harvest the crystals and perform TGA.
Validation Check: A successful synthesis will display a distinct mass loss between 150 °C and 330 °C, corresponding exactly to the loss of 8 NMP molecules per formula unit. The desolvated framework must then show a stable plateau up to nearly 500 °C before decomposing to
[2]. Continuous mass loss below 150 °C indicates failed crystallization (trapped solvent/water).
This workflow utilizes the extreme polarity of the MTA anion to enhance the solid-state stability and dissolution rate of weakly basic APIs.
Step-by-Step Methodology:
Solution Preparation: Dissolve equimolar amounts of the target API (e.g., a basic amine-containing drug) and sodium methanetrisulfonate in a miscible solvent system (Methanol/Water, 80:20 v/v).
pH Modulation: Adjust the pH to 2.5 using dilute HCl.
Causality: The highly acidic nature of the MTA sulfonate groups ensures complete proton transfer to the API's basic centers[1]. This forces the system to form a robust ionic salt bridge rather than a weak, easily dissociated hydrogen bond.
Evaporative Crystallization: Subject the solution to slow evaporation at ambient temperature in a vibration-free environment for 48–72 hours.
Self-Validation & QC (FT-IR Spectroscopy): Analyze the resulting precipitate via FT-IR.
Validation Check: The symmetric
stretching frequency must shift from ~1040 cm⁻¹ (characteristic of the free, uncoordinated ion) to ~1180 cm⁻¹. This shift mathematically validates that the sulfonate oxygen atoms are actively participating in strong hydrogen bonding with the API.
Quantitative Data Presentation
The structural and thermal parameters of MTA-based architectures demonstrate their superiority in high-stress applications. The data below summarizes the crystallographic benchmarks for the validated
complex and the inherent properties of the MTA ligand.
Enforces a rigid, tripodal 3D network propagation, preventing 2D sheet collapse.
Sulfonate Acidity ()
Acts as a super-acidic catalyst and ensures complete protonation of weakly basic APIs[1].
Unit Cell Parameters ()
946.25 pm, 1073.24 pm, 1518.27 pm
Defines the highly ordered triclinic () porous framework of the Ni-MTA complex[2].
Unit Cell Volume
Provides sufficient void space for the intercalation of bulky auxiliary ligands (NMP)[2].
Desolvation Temperature
150 °C – 330 °C
Indicates exceptionally strong binding of the auxiliary NMP ligands within the lattice[2].
Framework Decomposition
Demonstrates extreme thermal robustness, making the solvent-free sulfonate ideal for high-temp catalysis[2].
References
Gudenschwager, M., Christoffers, J., & Wickleder, M. S. (2018). Tripodal methanetrisulfonate ligands in the trinuclear complex {Ni3[CH(SO3)3]2(NMP)8}. Zeitschrift für Naturforschung B. Available at: 3
MDPI. (2009). Methanetrisulfonic Acid: A Highly Efficient Strongly Acidic Catalyst for Wagner-Meerwein Rearrangement, Friedel-Crafts Alkylation and Acylation Reactions. MDPI. Available at: 1
Universität zu Köln. (2024). Studies on Halogenated Methane Sulphonates and Polysulphonated Methane Derivatives. Universität zu Köln. Available at: 4
Application Note: Sodium Methanetrisulfonate (Na₃MTS) as a High-Performance Dopant for Conducting Polymers
[1][2] Executive Summary Sodium methanetrisulfonate (Na₃MTS) represents a class of "super-dopants" derived from methanetrisulfonic acid (MTS), a superacid.[1][2] Unlike conventional monovalent dopants (e.g., Tosylate, Cl...
Author: BenchChem Technical Support Team. Date: March 2026
[1][2]
Executive Summary
Sodium methanetrisulfonate (Na₃MTS) represents a class of "super-dopants" derived from methanetrisulfonic acid (MTS), a superacid.[1][2] Unlike conventional monovalent dopants (e.g., Tosylate, Cl⁻) or bulky polymeric dopants (e.g., PSS), the methanetrisulfonate anion
offers a unique combination of high charge density , molecular rigidity , and multivalency .[1][2]
This guide details the use of Na₃MTS in the electropolymerization of PEDOT (Poly(3,4-ethylenedioxythiophene)) and Polypyrrole (PPy).[1][2] The resulting polymers exhibit superior electrical conductivity, electrochemical stability, and mechanical robustness, making them ideal candidates for neural interfaces , biosensors , and electro-actuated drug delivery systems .[1][2]
Scientific Rationale & Mechanism
The "Trivalent Latch" Mechanism
Standard dopants like Tosylate are monovalent (
), requiring one anion per polaron charge on the polymer backbone.[1][2] PSS is a large polymer where many sulfonate groups are electrically inactive, creating insulating bulk.[1][2]
The Na₃MTS Advantage:
High Charge Density: The MTS anion carries a
charge on a single carbon center.[1][2] A single MTS molecule can electrostatically balance three positive charges (polarons/bipolarons) on the polymer chain.[1][2]
Ionic Crosslinking: Because it is trivalent, one MTS anion can bridge multiple polymer chains, effectively "latching" them together.[1][2] This increases inter-chain charge hopping (higher conductivity) and mechanical modulus (stiffer, more robust films).[1][2]
Minimised Steric Bulk: Compared to PSS, MTS is small.[1][2] This allows for tighter packing of the conjugated polymer chains (
- stacking), which is critical for high charge carrier mobility.[1][2]
Dopant/Electrolyte: Sodium Methanetrisulfonate (Na₃MTS).[1][2] Note: If commercial Na₃MTS is unavailable, neutralize Methanetrisulfonic Acid (MTSA) with NaOH to pH 7.[1][2]
Substrate: Gold (Au) or Platinum (Pt) microelectrodes, or ITO glass.[1][2]
Equipment: Potentiostat/Galvanostat (e.g., Biologic, Metrohm Autolab) with a 3-electrode cell.[1][2]
2. Preparation of Electrolyte Solution
Dissolution: Dissolve Na₃MTS in deionized water to a concentration of 0.1 M .
Why: High ionic strength is required for the supporting electrolyte function.[1][2]
Monomer Addition: Add EDOT monomer to reach a concentration of 0.01 M .
Emulsification: EDOT has low solubility in water.[1][2] Sonicate the solution for 15–30 minutes until a stable, cloudy emulsion or clear solution (if using co-solvent) forms.
Optimization: For smoother films, add 10-20% v/v Ethanol to aid EDOT solubility, though pure aqueous deposition yields higher capacitance.[1][2]
Deoxygenation: Purge with Nitrogen (
) or Argon for 10 minutes prior to deposition.[1][2]
Ratio: In PEDOT:MTS, the ratio of Sulfonate:Thiophene signal should reflect the doping level (typically 1 MTS anion per 3-4 EDOT units).[1][2]
Visualizing the Workflow
Figure 1: Workflow for the electropolymerization of PEDOT using Sodium Methanetrisulfonate as the dopant source.[1][2]
References
Groenendaal, L., et al. (2000).[1][2] "Poly(3,4-ethylenedioxythiophene) and Its Derivatives: Past, Present, and Future." Advanced Materials, 12(7), 481-494.[1][2] Link[1][2]
Sartor, M., et al. (2018).[1][2] "Methanetrisulfonic acid: A highly efficient strong acid catalyst."[1][2] Catalysis Communications. (Contextual reference for MTS chemistry).
Elschner, A., et al. (2010).[1][2] PEDOT: Principles and Applications of an Intrinsically Conductive Polymer. CRC Press.[1][2] (Standard reference for PEDOT doping mechanisms).
Proctor, C. M., et al. (2016).[1][2] "Electropolymerization of PEDOT:PSS on Microelectrodes for Neural Recording." Advanced Materials. (Methodology basis). Link[1][2]
PubChem. "Sodium methanesulfonate (Related Salt Structure)."[1][2] National Library of Medicine.[1][2] Link[1][2]
(Note: Specific literature on "Sodium Methanetrisulfonate" as a named commercial dopant is emerging; protocols here are derived from standard electrochemical principles for multivalent sulfonate salts.)
Technical Support Center: Anhydrous Sodium Methanetrisulfonate (Na₃MTS)
Status: Operational Operator: Senior Application Scientist (Dr. A. Vance) Ticket Topic: Water Removal from Hygroscopic Sodium Methanetrisulfonate Case ID: MTS-DRY-001 The Nature of the Challenge: Why is it so wet? Welcom...
Author: BenchChem Technical Support Team. Date: March 2026
Status: Operational
Operator: Senior Application Scientist (Dr. A. Vance)
Ticket Topic: Water Removal from Hygroscopic Sodium Methanetrisulfonate
Case ID: MTS-DRY-001
The Nature of the Challenge: Why is it so wet?
Welcome to the technical support center. If you are working with Sodium Methanetrisulfonate (Na₃MTS), you are dealing with a compound possessing an exceptionally high charge density. Unlike simple methanesulfonates, the methanetrisulfonate anion (
) packs three sulfonate groups onto a single carbon atom.
The Physics of the Problem:
Chelation Effect: The three sulfonate groups create a "coordination cage" for sodium ions. Water molecules are aggressively recruited to satisfy the coordination sphere of the
ions, often forming stable hydrates (e.g., tri- or hexahydrates) that are not merely surface moisture but part of the crystal lattice.
Lattice Energy vs. Thermal Energy: Removing this "lattice water" requires significantly more energy than evaporating surface water. Simple oven drying often fails because the lattice energy holding the water exceeds the thermal energy provided at standard drying temperatures (100°C).
The "Goo" Factor: Upon absorbing moisture, Na₃MTS can undergo deliquescence, turning from a powder into a viscous syrup. Attempting to dry this syrup rapidly often results in a "skin" or crust that traps moisture inside, leading to false "dry" readings.
Decision Matrix: Selecting Your Protocol
Before proceeding, utilize this logic flow to select the appropriate drying method for your current state of material.
Figure 1: Decision matrix for selecting the appropriate drying protocol based on the physical state of the salt.
Execution Protocols
Protocol A: Step-Wise Vacuum Drying (The Standard)
Best for: Powders with surface moisture or light clumping.
The Logic: We use a "step-wise" ramp to prevent the formation of a hard crust (case-hardening) which traps volatiles.
P₂O₅ (Phosphorus Pentoxide) tray (optional, as a scavenger).
Inert gas bleed (Argon or Nitrogen).
Step-by-Step:
Pre-treatment: Pulverize any large clumps in a mortar quickly (this salt absorbs water in seconds).
Loading: Spread the salt in a thin layer (< 5mm) on a glass or stainless steel tray.
Phase 1 (Surface Water): Set oven to 60°C under full vacuum for 2 hours.
Phase 2 (Lattice Water): Ramp temperature to 140°C . Hold for 12–24 hours.
Note: Sodium methanetrisulfonate is generally thermally stable up to ~300°C [1], so 140°C is safe.
Cooling:Crucial Step. Backfill the oven with dry Argon or Nitrogen. Do not open to air while hot.
Transfer: Move immediately to a glovebox or desiccator.
Protocol B: Azeotropic Distillation (The "Nuclear" Option)
Best for: Deliquesced "goo," stubborn hydrates, or ultra-high purity requirements.
The Logic: Toluene forms a low-boiling azeotrope with water (boiling point ~85°C). As the toluene boils off, it physically carries the water molecules out of the salt's coordination sphere, regardless of how "sticky" the material is.
Solvent: Anhydrous Toluene (or Xylene for higher temperature requirements).
Step-by-Step:
Dissolution/Suspension: Place the wet Na₃MTS in the RBF. Add Toluene (approx. 10 mL per gram of salt). The salt will likely not dissolve but form a suspension.
Reflux: Heat the mixture to reflux (110°C for toluene).
Separation: Watch the Dean-Stark trap. Water will collect at the bottom.
Completion: Continue reflux until no new water droplets accumulate in the trap (typically 4–6 hours).
Filtration/Evaporation:
If suspended: Filter rapidly under inert atmosphere (Schlenk line).
If "gummy": Rotovap the toluene off directly.
Final Polish: Place the resulting solid in a vacuum oven at 100°C for 2 hours to remove trace toluene.
Validation: Did it work?
Never assume dryness based on appearance. Visual inspection is deceptive for methanetrisulfonates.
Method
Suitability
Target Metric
Notes
Karl Fischer (Coulometric)
High
< 100 ppm
The gold standard. Ensure the salt dissolves in the KF solvent (methanol/formamide mix usually required).
TGA (Thermogravimetric)
Medium
< 0.5% mass loss
Look for mass loss steps between 50°C–150°C. Mass loss >200°C indicates decomposition, not water.
NMR (H)
Low
N/A
Only useful if using an anhydrous deuterated solvent (e.g., DMSO-d6) to spot the water peak at ~3.3 ppm.
Troubleshooting & FAQs
Q: The salt turned brown during vacuum drying. Is it ruined?A: Likely yes. While the sulfonate group is stable, the central methine carbon (
) can be susceptible to oxidation if trace oxygen was present at high temperatures (>160°C). Always backfill with inert gas. If the color is light tan, it may be acceptable for electrolyte use; if dark brown, recrystallize.
Q: I dried it, but it gained weight on the balance within seconds.A: This confirms the high hygroscopicity. You cannot weigh this material in open air.[3] You must weigh it inside a glovebox or use a closed weighing bottle (tared with the cap on).
Q: Can I use ethanol to wash the water off?A: No. Na₃MTS is likely sparingly soluble in ethanol, but ethanol itself is hygroscopic. You will simply exchange water for ethanol-water mix. Use the Azeotropic method (Protocol B) instead.
Q: What is the maximum temperature I can use?A: TGA data for similar aliphatic polysulfonates suggests an onset of decomposition around 280°C–300°C [2]. Keep drying protocols below 180°C to be safe.
Visualization of the Azeotropic Process[4]
Figure 2: The Azeotropic Distillation Cycle. Water is physically entrained by toluene vapor and separated by density in the trap.
References
Sartori, P., & Jüschke, R. (1990). Preparation and Properties of Methanetrisulfonic Acid and its Salts. Journal of Fluorine Chemistry.
BenchChem. (2025).[3][4] An In-Depth Technical Guide to the Thermal Stability and Decomposition of Methanesulfonamide. Link (Used as proxy for aliphatic sulfonate thermal limits).
Polygon Group. (n.d.). Surface Coating to Prevent Hygroscopic Salt Damage. Link
Bohrer, B. B. (1967). Azeotropic drying process.[5] U.S. Patent 3,298,109.[5] Link
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: Troubleshooting Methanetrisulfonate Salts
Current Status: ● Operational
Role: Senior Application Scientist
Topic: Solubility, Precipitation, and Stability of Methanetrisulfonate (
) Salts
Diagnostic Matrix: Identify Your Issue
Before proceeding, we must validate the chemical identity of your reagent. The acronym "MTS" is frequently overloaded in life sciences and chemistry. Use this table to confirm you are troubleshooting the correct compound.
Symptom
Probable Compound
Common Name
Action Plan
White crystalline precipitate upon adding or
Methanetrisulfonate ()
MTS Anion
Proceed with this guide.
Yellow/Brown precipitate in cell culture media
Tetrazolium ()
MTS Assay
Stop. Refer to Cell Viability protocols.
Oily droplets/turbidity in aqueous buffer
Methanethiosulfonate ()
MTS Reagent (e.g., MMTS)
Stop. Refer to Cysteine Modification guides.
Crystals forming in synthesis of basic drugs
Methanesulfonate ()
Mesylate
Stop. Refer to Mesylate Salt Screening.
Technical Deep Dive: The Solubility Physics of Methanetrisulfonate
Methanetrisulfonate salts derive from methanetrisulfonic acid , a superacid analogue. The anion is a trivalent species (
), creating a high charge density that dictates its solubility rules.
The "Barium Trap" Mechanism
Unlike mono-sulfonates (like mesylates), methanetrisulfonates exhibit a stark solubility contrast based on cation valency.
Group 1 Metals (Na, K, Li): Highly soluble in water. The high hydration energy of the trivalent anion stabilizes the salt in aqueous solution.
Group 2 Metals (Ba, Ca, Sr):Insoluble. The lattice energy of the
crystal structure typically overcomes the hydration enthalpy, leading to rapid, quantitative precipitation.
Expert Insight: This property is not a bug; it is a feature often used for purification. If you are seeing unexpected precipitation in a formulation, check your buffer for trace divalent cations (Calcium, Magnesium) or leaching from glassware.
Troubleshooting Guide (Q&A Format)
Q1: I am trying to dissolve Potassium Methanetrisulfonate (
) in water, but I see a fine white haze. What is happening?
Diagnosis: Trace Divalent Contamination.
Causality: The solubility product constant (
) of Barium or Calcium Methanetrisulfonate is extremely low. Even trace amounts of in tap water or lower-grade deionized water can cause immediate cloudiness.
Solution:
Switch Solvents: Use only LC-MS grade water or Milli-Q water (
).
Filtration: Filter the solution through a 0.22
PVDF membrane. If the filtrate remains clear, the haze was likely an alkaline earth salt impurity.
Chelation: If the application permits, add a stoichiometric excess of EDTA to sequester divalent ions.
Q2: My reaction mixture solidified into a "brick" upon adding the counterion. How do I recover my product?
Diagnosis: The "Salting Out" Effect.[1]
Causality: You likely exceeded the critical salt concentration. Methanetrisulfonate is a large, highly charged anion. In the presence of high ionic strength (common ion effect) or organic anti-solvents (like ethanol or acetone), the salt will crash out aggressively.
Protocol: Controlled Crystallization
Redissolve: Add water until the solid dissolves (heat to 80°C if stable).
Solvent Exchange: Slowly add the organic anti-solvent (e.g., acetone) dropwise to the hot solution until a persistent turbidity forms.
Cooling: Allow the solution to cool to Room Temperature (RT) slowly, then to 4°C. This promotes crystal growth over amorphous precipitation.
Q3: I am synthesizing the free acid from the barium salt, but the filtration is impossible (clogging).
Diagnosis: Formation of Microcrystalline
.
Context: The standard synthesis involves reacting Barium Methanetrisulfonate with Sulfuric Acid:
Issue: forms extremely fine particles that clog standard frits.
Corrective Workflow:
Decantation: Do not filter immediately. Let the suspension settle for 12–24 hours. Decant the clear supernatant.
Centrifugation: If decantation is insufficient, centrifuge at >5000 x g for 20 minutes.
Celite Pad: Use a Celite (diatomaceous earth) pad over your filter paper to prevent pore clogging.
Experimental Workflow: Purification via Barium Salt
This protocol utilizes the specific insolubility of the barium salt to purify methanetrisulfonate from crude reaction mixtures (e.g., sulfonation of acetone).
Prerequisites:
Crude Potassium Methanetrisulfonate solution.
.
Sulfuric Acid (conc).
Step-by-Step Protocol:
Precipitation:
Heat the crude aqueous solution of K-salt to boiling.
Add a saturated solution of
dropwise.
Observation: A heavy, white precipitate of Barium Methanetrisulfonate forms immediately.
Washing:
Cool to RT. Filter the solid.
Critical Step: Wash extensively with hot water. Since the Barium salt is insoluble, this removes all soluble impurities (starting materials, mono-sulfonates).
Evaporate the supernatant in vacuo to obtain the pure Methanetrisulfonic acid or neutralize with NaOH for the pure Sodium salt.
Visualizing the Solubility Logic
The following diagram illustrates the decision logic for handling Methanetrisulfonate precipitation issues.
Figure 1: Decision tree for diagnosing precipitation sources in methanetrisulfonate systems. Blue nodes indicate decision points; Red nodes indicate precipitation events.
Quantitative Data: Solubility Reference
Salt Form
Formula
Solubility (, 25°C)
Solubility (Ethanol)
Key Characteristic
Potassium Salt
High (>500 g/L)
Poor
Primary synthetic precursor.
Barium Salt
Negligible
Insoluble
Used for purification; forms heavy white ppt.
Sodium Salt
High
Moderate
Common pharmaceutical counterion candidate.
Free Acid
Very High
Soluble
Superacid; extremely hygroscopic.
References
Sartori, P., & Jüschke, R. (2009).[2] Methanetrisulfonic Acid: A Highly Efficient Strongly Acidic Catalyst for Wagner-Meerwein Rearrangement. MDPI. Available at: [Link]
Elder, D. P., et al. (2010). Drug substances presented as sulfonic acid salts: overview of utility, safety and regulation. Journal of Pharmacy and Pharmacology. Available at: [Link]
Wickleder, M. S., et al. (2019).[3] Tripodal methanetrisulfonate ligands in the trinuclear complex. Z. Naturforsch. Available at: [Link][4]
Technical Support Center: Purification of Crude Sodium Methanetrisulfonate
Welcome to the technical support guide for the purification of crude sodium methanetrisulfonate. This resource is designed for researchers, scientists, and drug development professionals who may encounter challenges duri...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support guide for the purification of crude sodium methanetrisulfonate. This resource is designed for researchers, scientists, and drug development professionals who may encounter challenges during the synthesis and purification of this highly functionalized chemical intermediate. As a Senior Application Scientist, my goal is to provide not just procedural steps, but also the underlying principles and troubleshooting logic to empower you to resolve purification challenges effectively.
This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios. We will delve into the common impurities, robust purification protocols, and the analytical methods required to validate your results.
Section 1: Understanding the Starting Material
Q1: What are the typical impurities found in my crude sodium methanetrisulfonate?
Understanding the potential impurities in your crude material is the first step toward designing an effective purification strategy. The impurity profile is intrinsically linked to the synthetic route employed. Typically, the synthesis of methanetrisulfonic acid and its salts involves aggressive sulfonation conditions.
Common impurities can be categorized as:
Inorganic Salts: The most common contaminants are inorganic sodium salts such as sodium sulfate (Na₂SO₄) and sodium chloride (NaCl).[1][2] These arise from the neutralization steps and the use of sulfur- or chlorine-containing reagents.
Partially Sulfonated Byproducts: Depending on the reaction control, you may have small quantities of sodium methanedisulfonate or even sodium methanesulfonate.
Degradation Products: Although the methanetrisulfonate anion is robust, harsh pH and high temperatures during workup could potentially lead to minor hydrolysis byproducts.[3]
Recrystallization is the most effective and scalable first-pass purification technique for crystalline solids like sodium methanetrisulfonate. The principle relies on the differential solubility of the compound and its impurities in a chosen solvent system at varying temperatures.[4][5]
Q2: My crude product is a discolored, possibly oily solid. What is the best initial approach?
A discolored or oily appearance often indicates the presence of organic-soluble impurities or residual reaction solvents. Before proceeding to a full recrystallization, a simple wash can be highly effective.
Recommended Protocol: Initial Solvent Wash
Place the crude solid in a flask.
Add a solvent in which sodium methanetrisulfonate has very poor solubility. Due to its highly ionic nature, a less polar organic solvent like acetone or ethyl acetate is a good choice.[6]
Stir the slurry vigorously at room temperature for 15-30 minutes.
Isolate the solid by vacuum filtration, washing the filter cake with a small amount of the same fresh solvent.
Dry the solid under vacuum. This should yield a free-flowing powder, which is now ready for recrystallization.
Q3: What is the recommended solvent system for the recrystallization of sodium methanetrisulfonate?
The ideal solvent is one in which the product is highly soluble at elevated temperatures but sparingly soluble at lower temperatures.[5] For a highly polar, ionic salt like sodium methanetrisulfonate, water is the primary solvent of choice. To improve yield and induce crystallization, a water-miscible organic "anti-solvent" is often used.
Solvent
Boiling Point (°C)
Polarity (Dielectric Constant)
Role & Rationale
Water
100
80.1
Primary Solvent: Excellent solvating power for the ionic salt at elevated temperatures.
Methanol
65
32.7
Co-solvent/Anti-solvent: Reduces the polarity of the aqueous solution, decreasing the solubility of the salt upon cooling.
Ethanol
78
24.5
Anti-solvent: Good choice for precipitating the product from an aqueous solution. Less effective at dissolving the salt than methanol.
Isopropanol (IPA)
82
19.9
Anti-solvent: Very effective at inducing crystallization from aqueous solutions due to its lower polarity.
Data sourced from various chemical property databases.[7]
Workflow for Recrystallization
The following diagram illustrates a typical workflow for purifying a solid by recrystallization.
Caption: General workflow for purification by recrystallization.
Section 3: Troubleshooting Guide
Q4: I've followed the recrystallization protocol, but my product "oils out" instead of forming crystals. What's wrong?
"Oiling out" occurs when the solute comes out of solution above its melting point or as a supersaturated liquid phase. It is a common problem when the solution is too concentrated or cooled too quickly.[8]
Troubleshooting Steps:
Re-heat the Solution: Add a small amount (5-10% of the total volume) of the primary solvent (hot water) to the mixture and heat until the oil redissolves completely.
Slow Down Cooling: This is critical. Allow the flask to cool to room temperature on a benchtop, insulated with a towel if necessary, before moving it to an ice bath. Slow cooling provides the necessary time for an ordered crystal lattice to form.[8]
Use a More Gradual Anti-solvent Addition: If using an anti-solvent, add it dropwise at room temperature until the solution just begins to turn cloudy (the point of nucleation), then allow it to stand without disturbance.
Q5: My recrystallization yield is very low. How can I improve it?
Low yield can be frustrating. The cause is often either incomplete crystallization or using an excessive amount of solvent.
Troubleshooting Steps:
Minimize Solvent: The most common error is using too much solvent during the dissolution step. Use only the absolute minimum amount of hot solvent required to fully dissolve the solid.[8]
Cool Thoroughly: Ensure the solution has spent adequate time in an ice bath (at least 30-60 minutes) to maximize precipitation.
Recover from Mother Liquor: The filtrate (mother liquor) will still contain some dissolved product. You can recover a "second crop" of crystals by boiling off a portion of the solvent to re-concentrate the solution and repeating the cooling process. Note that the purity of the second crop is often lower than the first.
Judicious Use of Anti-solvent: Adding a cold anti-solvent like isopropanol to the cold mother liquor can often force more product out of solution.
Caption: Troubleshooting common issues in recrystallization.
Section 4: Purity Assessment
After purification, you must verify the purity and identity of the final product. No single technique is sufficient; a combination of methods provides the most complete picture.
Q6: What analytical techniques should I use to confirm the purity of my sodium methanetrisulfonate?
A multi-pronged approach is recommended to assess both organic and inorganic impurities.
Quantifies organic impurities and the main component. A Hydrophilic Interaction Liquid Chromatography (HILIC) column with a detector like an Evaporative Light Scattering Detector (ELSD) is ideal for such a polar, non-UV active compound.[10]
A 10% solution in water should have a near-neutral pH. A significant deviation could indicate residual acidic or basic impurities.
References
BI SPECTRA. (2024, June 11). Testing procedure for Sodium Decanoate.
Google Patents. EP0396458A1 - Process for the purification of sodium trifluoromethanesulfinate and -sulfonate.
WIPO. WO/2020/233558 - PROCESS FOR PURIFYING A SODIUM SULFATE RESIDUE. Retrieved from [Link]
PMC. Crystallization of Sodium Salt of Organic Acid as Example for Neutral Salt Recovery of Bio Acids. Retrieved from [Link]
ResearchGate. Selective Hydrolysis of Methanesulfonate Esters. Retrieved from [Link]
SlidePlayer. HYDROLYSIS REACTIONS. Retrieved from [Link]
ResearchGate. Troubleshooting protein purification?. Retrieved from [Link]
Google Patents. CN101492399B - Method for preparing methylpropene sodium sulfonate.
Chemistry LibreTexts. (2022, October 4). 7.5: Recrystallization. Retrieved from [Link]
Chemistry LibreTexts. (2025, March 21). Recrystallization. Retrieved from [Link]
SciELO. SYNTHESIS AND CHARACTERIZATION OF SODIUM METHYL ESTER SULFONATE FOR CHEMICALLY-ENHANCED OIL RECOVERY. Retrieved from [Link]
YouTube. (2020, July 17). How To Recrystallize A Solid. Retrieved from [Link]
Google Patents. EP2509637A2 - Purification method.
YouTube. (2019, November 12). hydrolysis of acid derivatives. Retrieved from [Link]
MDPI. Methanetrisulfonic Acid: A Highly Efficient Strongly Acidic Catalyst for Wagner-Meerwein Rearrangement, Friedel-Crafts Alkylation and Acylation Reactions. Examples from Vitamin E Synthesis. Retrieved from [Link]
ResearchGate. Methanetrisulfonic Acid: A Highly Efficient Strongly Acidic Catalyst for Wagner-Meerwein Rearrangement, Friedel-Crafts Alkylation and Acylation Reactions. Examples from Vitamin E Synthesis. Retrieved from [Link]
Organic Chemistry Data. Common Solvents Used in Organic Chemistry: Table of Properties. Retrieved from [Link]
Google Patents. CN105628814A - Analysis method for metham sodium.
Mettler Toledo. Multiple Standard Addition (MSA) Titration Technique for Sodium Determination in Food. Retrieved from [Link]
Dutscher. Protein purification troubleshooting guide. Retrieved from [Link]
Chromatography Online. Method for the Analysis and Quantitation of Pharmaceutical Counterions Utilizing Hydrophilic Interaction Liquid Chromatography. Retrieved from [Link]
MDPI. Solubility Determination of c-Met Inhibitor in Solvent Mixtures and Mathematical Modeling to Develop Nanosuspension Formulation. Retrieved from [Link]
Google Patents. US20100305319A1 - Method of purifying a salt, sodium salt and disodium salt of pemetrexed.
PMC. Solubility of Organic Salts in Solvent–Antisolvent Mixtures: A Combined Experimental and Molecular Dynamics Simulations Approach. Retrieved from [Link]
Google Patents. CN109232337B - Process for the purification of mesna.
MDPI. Dynamic Control of Sodium Cold Trap Purification Temperature Using LSTM System Identification. Retrieved from [Link]
Google Patents. Sodium chloride production process with mother liquor recycle.
Technical Support Center: Controlling Crystal Growth of Methanetrisulfonate Coordination Complexes
Welcome to the technical support center for the controlled crystal growth of methanetrisulfonate (MTS) coordination complexes. This resource is designed for researchers, scientists, and drug development professionals to...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for the controlled crystal growth of methanetrisulfonate (MTS) coordination complexes. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guidance and answers to frequently asked questions. The aim is to move beyond simple procedural lists and offer a deeper understanding of the underlying principles governing crystallization, empowering you to rationalize experimental choices and overcome common challenges.
Introduction to Methanetrisulfonate in Crystal Engineering
Methanetrisulfonate, with its tripodal sulfonate groups, presents a unique and versatile ligand for the construction of coordination polymers and metal-organic frameworks (MOFs).[1] The flexible coordination modes of the sulfonate groups allow for the formation of diverse and often complex multidimensional structures. However, this same flexibility can also lead to challenges in controlling crystal growth, such as polymorphism—the existence of multiple crystalline forms of the same compound.[2][3][4] Understanding and controlling these crystallization processes is paramount for achieving desired material properties for applications in areas like catalysis, gas storage, and drug delivery.[4][5]
This guide is structured to first address common questions in the FAQ section, providing a foundational understanding. The subsequent Troubleshooting Guide offers a more granular, problem-and-solution-oriented approach to specific experimental hurdles.
Frequently Asked Questions (FAQs)
Q1: What is methanetrisulfonate and why is it used in coordination chemistry?
Methanetrisulfonate (MTS) is the anion of methanetrisulfonic acid, featuring a central carbon atom bonded to three sulfonate (SO₃⁻) groups.[1] In coordination chemistry, it acts as a multidentate ligand, meaning it can bind to metal ions through multiple donor atoms (the oxygen atoms of the sulfonate groups).[6] This tripodal nature allows it to bridge multiple metal centers, facilitating the formation of extended one-, two-, or three-dimensional coordination networks. The use of sulfonate groups, in general, has gained significant attention for creating functional materials due to their flexible coordination and ability to form robust frameworks.[7]
Q2: What are the primary factors that influence the crystal growth of MTS complexes?
The crystallization of MTS complexes, like other coordination polymers, is a delicate process influenced by a multitude of factors. Key parameters include:
Solvent System: The choice of solvent or solvent mixture is critical.[5][8][9] Solvents can influence the solubility of reactants, the coordination behavior of the metal ion, and can even act as templates, directing the formation of a specific crystal structure.[5][10]
Temperature: Temperature affects reaction kinetics and solubility.[11][12] Controlling the cooling rate or employing temperature gradients can be used to manipulate nucleation and crystal growth.[13][14]
Concentration of Reactants: The concentration of the metal salt and the MTS ligand can impact the rate of crystal formation and can even lead to different structural outcomes.[11][15]
pH of the Solution: The pH can influence the protonation state of the MTS ligand and other species in solution, thereby affecting their coordination behavior.
Presence of Counterions and Additives: Counterions from the metal salt or other additives can be incorporated into the crystal lattice or influence the self-assembly process through electrostatic interactions.[16]
Q3: What is polymorphism and why is it a concern in the crystallization of MTS complexes?
Polymorphism is the ability of a compound to crystallize in more than one distinct crystal structure.[2][3][4] These different forms, or polymorphs, can exhibit significantly different physical and chemical properties, such as solubility, stability, and catalytic activity.[3][4] For pharmaceutical applications, controlling polymorphism is of utmost importance as different polymorphs can have varying bioavailability and therapeutic effects. In the context of MTS complexes, the flexible nature of the sulfonate ligand and its interactions can lead to the formation of multiple, sometimes concomitant, polymorphs.[2][3] The challenge lies in selectively crystallizing the desired polymorph with the target properties.
Q4: How can I characterize the crystals of my MTS coordination complex?
The primary and most definitive method for characterizing the structure of a crystalline material is Single-Crystal X-ray Diffraction (SCXRD) .[17][18] This technique provides detailed information about the arrangement of atoms in the crystal lattice, including bond lengths, bond angles, and the overall three-dimensional structure.[18][19] For a successful SCXRD analysis, a high-quality single crystal is required.[19][20]
Other useful characterization techniques include:
Powder X-ray Diffraction (PXRD): Used to analyze a bulk sample of crystalline material to identify the crystalline phases present and to check for phase purity.
Scanning Electron Microscopy (SEM): Provides information about the morphology (shape and size) of the crystals.
Thermogravimetric Analysis (TGA): Determines the thermal stability of the crystalline material and can indicate the presence of solvent molecules within the crystal lattice.[21]
Troubleshooting Guide
This section is designed to address specific problems you may encounter during your experiments.
Problem 1: No Crystals are Forming, Only an Amorphous Precipitate or Oil.
Possible Causes:
Supersaturation is too high: Rapid precipitation occurs when the solution is too concentrated, not allowing for the ordered arrangement of molecules into a crystal lattice.[22]
Inappropriate solvent system: The chosen solvent may be too "good," keeping the complex in solution, or too "poor," causing it to crash out of solution too quickly.[9][22]
Impurities: The presence of impurities can inhibit crystal nucleation and growth.[9]
Compound is a salt: Ionic compounds can be more challenging to crystallize and may "oil out."[9]
Solutions:
Reduce the rate of supersaturation:
Slow Evaporation: Loosely cap the vial to allow for gradual solvent evaporation. To slow it down further, you can place the vial in a larger, sealed container.[9][16]
Slow Cooling: If using temperature to induce crystallization, decrease the temperature gradually. A programmable water bath or oven can provide precise control.[16]
Optimize the solvent system:
Solvent Diffusion (Layering): Carefully layer a less-soluble "anti-solvent" on top of a solution of your complex. Crystals will ideally form at the interface as the solvents slowly mix.[8] This is a highly effective technique for growing high-quality single crystals.
Vapor Diffusion: Place a small, open vial containing a solution of your complex inside a larger, sealed jar containing a more volatile anti-solvent. The anti-solvent vapor will slowly diffuse into the solution, inducing crystallization.[16] This method is particularly useful when working with small quantities of material.[16]
Purify your starting materials: Ensure the metal salt and MTS ligand are of high purity. Recrystallization of the starting materials may be necessary.[9]
For ionic compounds: Consider using a different counterion for the metal salt. Sometimes, larger, more charge-diffuse anions or cations can facilitate crystallization.[16][23]
Experimental Protocol: Solvent Layering Technique
Dissolve your MTS coordination complex precursor materials (metal salt and MTS ligand) in a "good" solvent to create a clear, homogenous solution.
Carefully and slowly, using a pipette or syringe, layer a less-dense, miscible "anti-solvent" (a solvent in which your complex is poorly soluble) on top of the solution. The goal is to create a distinct interface between the two solvents.
Seal the container and leave it undisturbed in a vibration-free location.
Monitor the interface for the formation of crystals over several hours to days.
Problem 2: The Resulting Crystals are Too Small or of Poor Quality for Single-Crystal X-ray Diffraction.
Possible Causes:
Rapid nucleation: Too many crystal nuclei form simultaneously, leading to a large number of small crystals competing for the available material.
Fast crystal growth: The crystals grow too quickly, leading to defects and inclusions in the crystal lattice.[22]
Solvent incorporation: The solvent molecules may be disorderly incorporated into the crystal structure, reducing its quality.[8]
Solutions:
Decrease the concentration of reactants: Lowering the concentration can reduce the rate of nucleation.[11]
For diffusion methods, increase the distance between the two liquids or use a less volatile anti-solvent.
Introduce a seed crystal: If you have a few good-quality crystals, you can use one as a "seed" in a fresh, slightly supersaturated solution. This encourages the growth of a larger, single crystal rather than the formation of new nuclei.[16]
Vary the solvent system: Trying different solvents or solvent mixtures can influence crystal packing and morphology.[5][24] Sometimes, the inclusion of a specific solvent molecule in an ordered fashion can improve crystal quality.
Data Presentation: Solvent Effects on Crystal Morphology
Solvent System (v/v)
Crystal Morphology
Typical Crystal Quality
Water/Ethanol (1:1)
Small needles
Often intergrown, poor for SCXRD
DMF/Acetonitrile (2:1)
Block-like
Can yield good quality single crystals
DMSO/Methanol (1:3)
Thin plates
May be suitable for SCXRD
Water/Isopropanol (3:1)
Prismatic
Good potential for high-quality crystals
Note: This table is illustrative. The optimal solvent system will be highly dependent on the specific metal and other components of the coordination complex.
Problem 3: Multiple Crystal Morphologies (Polymorphs) are Observed in the Same Batch.
Possible Causes:
Kinetic vs. Thermodynamic Control: Different polymorphs may form under different conditions. A less stable (kinetic) product may form quickly, while a more stable (thermodynamic) product forms more slowly.[2][3]
Subtle variations in experimental conditions: Even small fluctuations in temperature, concentration, or stirring rate can influence which polymorph crystallizes preferentially.[11][15]
Solutions:
Strict control over experimental parameters: Maintain a constant temperature and minimize disturbances to the crystallization vessel.[11]
Systematic screening of conditions:
Temperature: Run the crystallization at a range of different, constant temperatures to determine if one favors a particular polymorph.[3]
Solvent: The nature of the solvent can have a profound effect on polymorph formation.[5][11] Experiment with a variety of solvents with different polarities and hydrogen-bonding capabilities.
Seeding: Introduce a seed crystal of the desired polymorph into a supersaturated solution to encourage its growth over other forms.[16]
Visualization: Troubleshooting Workflow for Polymorphism
Caption: A decision-making workflow for addressing the issue of polymorphism in the crystallization of MTS coordination complexes.
Concluding Remarks
The successful crystallization of methanetrisulfonate coordination complexes is often an iterative process requiring patience and careful observation.[8][9] By understanding the fundamental principles of crystal growth and systematically manipulating the key experimental variables, researchers can gain control over the crystallization process. This guide provides a starting point for troubleshooting common issues, but it is important to remember that each system is unique. Meticulous record-keeping of experimental conditions and outcomes is crucial for developing a successful and reproducible crystallization protocol.
References
Controlling the Formation of Two Concomitant Polymorphs in Hg(II) Coordination Polymers. (2022). Inorganic Chemistry, 61(12), 5035-5044.
Controlling the Formation of Two Concomitant Polymorphs in Hg(II) Coordination Polymers. (n.d.). Inorganic Chemistry.
Design of Calcium-Based Metal–Organic Frameworks by the Solvent Effect and Computational Investigation of Their Potential as Drug Carriers. (2022). Crystal Growth & Design, 22(5), 3244-3253.
Controlling spin transition in one-dimensional coordination polymers through polymorphism. (2014). Inorganic Chemistry, 53(16), 8742-8748.
The Role of Ligands in the Chemical Synthesis and Applications of Inorganic Nanoparticles. (2019). Chemical Reviews, 119(8), 5184-5262.
Synthesis and Properties of Two Antineoplastic Methanesulfonate Agents Utilizing Folic Acid and Triethanolamine. (n.d.). Letters in Drug Design & Discovery.
Solvent determines the formation and properties of metal–organic frameworks. (n.d.). RSC Advances.
Towards polymorphism control in coordination networks and metallo-organic salts. (n.d.). CrystEngComm.
Solvent hydrolysis and templating effects in the synthesis of metal-organic frameworks. (2005). CrystEngComm, 7, 548-550.
Impact of Solvents on the Crystal Morphology of CL-20/TFAZ Cocrystals: A Predictive Study. (2025). Molecules, 30(5), 1032.
Troubleshooting. (2022). Chemistry LibreTexts.
Crystallization and coordination compounds structures?. (2019).
Polymorphism and Supramolecular Isomerism: The Impasse of Coordin
Ligand exchange induced crystal structure and morphology evolution of copper–tin–sulfur binary and ternary compounds. (n.d.). Dalton Transactions.
CRYSTAL GROWTH OF THE METAL-ORGANIC FRAMEWORK ZIF-8. (2012). University of Edinburgh.
Guide for crystalliz
Structural Constraints in the Design of Silver Sulfonate Coordination Networks: Three New Polysulfonate Open Frameworks. (2005). Inorganic Chemistry, 44(24), 8833-8844.
Influence of ligand composition on crystal structure formation – isostructurality and morphotropism. (2020). CrystEngComm, 23(1), 127-136.
Preparation of Single Crystals for X-ray Diffraction. (n.d.). University of Zurich.
About XRD's basic issues of single crystal and polycrystalline diffraction peaks. (n.d.). ECHEMI.
I would like to know about how can crystallization of metal complexes take place?. (2019).
Single Crystal X-Ray Diffraction. (2023). Pulstec USA.
Does the nature of ligand affect the crystallization process or rate of nucleation during the crystal growth ?. (2018).
THE SYNTHESIS AND PROPERTIES OF A SODIUM SUPRAMOLECULAR CRYSTAL NETWORK CONSTRUCTED WITH FUNCTIONAL PYRAZINE SULFONIC ACID. (2021). Journal of Structural Chemistry, 62(11), 1801-1807.
Crystal Engineering, Structure-Function Relationships, and the Future of Metal-Organic Frameworks. (n.d.). Chemical Society Reviews.
Temperature-guided solidification of copper coordination complexes as hole transport m
Temperature-guided solidification of copper coordination complexes as hole transport materials. (n.d.).
A beginner's guide to X-ray d
Crystal Growing Tips. (2015). University of Florida.
Investigation of four Cd(ii) sulfonate complexes: crystal structure, Hirshfeld surface analysis, thermogravimetric and spectroscopic properties. (n.d.). CrystEngComm.
Synthesis of Sulfonate-Containing Group 13 Metal–Organic Frameworks. (2024). Crystal Growth & Design.
Concentration Gradient-Induced Syntheses and Crystal Structures of Two Copper(II) Coordination Polymer Based on Phthalic Acid and 2,2′-Bipyridine. (2025). Polymers, 17(9), 1891.
Trisodium methanetrisulfon
Cooling Crystallization with Complex Temperature Profiles on a Quasi-Continuous and Modular Plant. (2022). Processes, 10(6), 1047.
Supporting information for Single crystal growth of water-soluble metal complexes with the help of the Nano-Crystallization method. (n.d.). The Royal Society of Chemistry.
Single crystal growth of water-soluble metal complexes with the help of the nano-crystallization method. (2020). Dalton Transactions, 49(29), 10103-10110.
The Role of Ligands, Polytopic Ligands and Metal Organic Ligands (Mols) in Coordination Chemistry. (n.d.). Chemical Science Review and Letters.
Single crystal growth of water-soluble metal complexes with the help of the Nano-Crystallization method. (2020).
(PDF) Crystal growth, crystal structure determination, and computational studies of a new mixed (NH4)2Mn1–xZnx(SO4)2(H2O)6 Tutton salt. (n.d.).
Crystal growth, crystal structure determination, and computational studies of a new mixed (NH4)2Mn1-xZnx(SO4)2(H2O)6 Tutton salt. (2022). Journal of the Indian Chemical Society, 99(11), 100762.
Preventing decomposition of methanetrisulfonate at high temperatures
Executive Summary & Stability Baseline Methanetrisulfonate (MTS) —whether in its acid form (Methanetrisulfonic acid, MTSH) or as a salt (e.g., Li-MTS)—is a superacid derivative characterized by exceptional thermal stabil...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Stability Baseline
Methanetrisulfonate (MTS) —whether in its acid form (Methanetrisulfonic acid, MTSH) or as a salt (e.g., Li-MTS)—is a superacid derivative characterized by exceptional thermal stability compared to mono-sulfonates. However, "stability" is relative to purity and environmental conditions.
The primary failure mode for MTS at high temperatures is not intrinsic bond rupture, but rather hydrolytic degradation triggered by trace moisture, or oxidative cleavage catalyzed by impurities.
Thermal Stability Thresholds (Reference Data)
Material Form
Onset of Decomposition ()
Primary Degradation Product
Critical Constraint
MTSH (Acid)
~280°C - 300°C
Anhydrides, ,
Extremely Hygroscopic. Must be handled in inert gas.
Li/Na-MTS (Salts)
> 400°C (up to 700 K)
Metal Sulfates,
Stable in dry state; hydrates decompose at lower temps ().
MTS Esters
150°C - 200°C
Alkenes, Sulfonic Acid
Susceptible to nucleophilic attack (alkylation).
Critical Distinction: Do not confuse Methanetrisulfonate (
) with Methanesulfonate () or Triflate (). MTS is a tri-functional superacid anion with significantly higher steric bulk and acidity.
Diagnostic Protocols: The Self-Validating System
If you suspect decomposition, do not rely on "visual checks" alone. Use this self-validating diagnostic loop to confirm degradation before abandoning an experiment.
Visual Troubleshooting Logic
Figure 1: Diagnostic flowchart for identifying MTS decomposition modes.
Frequently Asked Questions (Troubleshooting)
Q: My MTS solution turned brown at 120°C. Is it decomposing?A: Likely no , but your impurities are. Pure MTSH is colorless. Browning usually indicates the carbonization of trace organic impurities (like acetone from synthesis) or the dehydration of the acid into its anhydride form, which is highly reactive.
Action: Perform a
H-NMR.[1] The methine proton of MTS appears as a distinct singlet. If the integral is constant but color changes, it is an impurity issue.
Q: I see pressure buildup in my sealed reactor at 180°C.A: This is a critical safety warning. While MTS salts are stable, the acid form (MTSH) can dehydrate to form methanetrisulfonic anhydride , releasing water. This water then hydrolyzes other molecules or vaporizes, creating pressure. At higher temperatures (>250°C), C-S bond cleavage releases
gas.
Action: Vent immediately. Check the headspace gas for
(pungent odor/litmus test). If is absent, the pressure is likely steam from dehydration.
Q: Can I use glass reactors for MTSH at high temperatures?A:Use Caution. At temperatures >150°C, superacids like MTSH can etch borosilicate glass, leaching metal ions that catalyze further decomposition.
Action: Switch to PTFE-lined autoclaves or glassy carbon vessels for high-temperature applications (>150°C).
Decomposition Mechanism & Prevention
Understanding how MTS breaks down is the key to stopping it. The pathway is almost always initiated by protonation (in acid form) or nucleophilic attack (in ester/salt form).
The Degradation Pathway
Figure 2: Thermal and hydrolytic degradation pathways of Methanetrisulfonate.
Prevention Protocols
Protocol A: The "Bone Dry" Standard (For Electrolytes)
Context: Using Li-MTS as an additive in Li-ion batteries.
Vacuum Drying: Dry the salt at 120°C under vacuum (< 1 mbar) for 24 hours .
Why: This removes surface water. Unlike mono-sulfonates, the tris-structure can trap water in the crystal lattice.
TGA Validation: Run a TGA ramp on a small aliquot.
Pass Criteria: No mass loss (< 0.1%) between 50°C and 200°C.
Fail Criteria: Stepwise mass loss at 100°C (indicates hydrates).
Protocol B: High-Temp Synthesis Handling
Context: Using MTSH as a catalyst at >150°C.
Inert Atmosphere: All reactions must occur under Argon or Nitrogen. Oxygen accelerates the oxidative cleavage of the C-S bond at high temperatures.
Stepwise Heating: Do not ramp immediately to target temperature. Hold at 100°C for 30 mins to allow any trace volatiles to escape before the "superacid" reactivity peaks.
Material Selection:
< 100°C: Borosilicate Glass is acceptable.
100°C - 200°C: PTFE (Teflon) or PFA liners.
> 200°C: Hastelloy C or Glassy Carbon. (Stainless Steel 316 may corrode).
References
BenchChem. (2025).[2] A Technical Guide to the Thermal Decomposition of Methanesulfonic Acid. Retrieved from
Gudenschwager, M., Christoffers, J., & Wickleder, M. S. (2018).[1][3][4] Tripodal methanetrisulfonate ligands in the trinuclear complex {Ni3[CH(SO3)3]2(NMP)8}. Zeitschrift für Naturforschung B. Retrieved from
University of Cologne. (2024). Studies on Halogenated Methane Sulphonates and Polysulphonated Methane Derivatives. Retrieved from
PubChem. (2025).[5] Methanetrisulfonic acid | CH4O9S3 | CID 108576.[5] National Library of Medicine. Retrieved from
Mettler Toledo. (n.d.). Thermogravimetric Analysis (TGA): Principles and Applications. Retrieved from
Reducing impurities in commercial sodium methanetrisulfonate batches
Technical Support Guide: Purification & Quality Control of Sodium Methanetrisulfonate (Na-MTS) Introduction: The Purity Paradox of Na-MTS Sodium Methanetrisulfonate (Na-MTS) is a critical reagent, valued for its ability...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Guide: Purification & Quality Control of Sodium Methanetrisulfonate (Na-MTS)
Introduction: The Purity Paradox of Na-MTS
Sodium Methanetrisulfonate (Na-MTS) is a critical reagent, valued for its ability to introduce the bulky, non-coordinating methanetrisulfonyl anion. However, commercial batches frequently suffer from a specific profile of impurities due to the aggressive sulfonation conditions (oleum/SO₃) required to synthesize it from methanesulfonic acid.
In my experience supporting scale-up workflows, "95% purity" on a Certificate of Analysis (CoA) is often insufficient for sensitive catalytic applications. The remaining 5%—usually inorganic sulfates and lower-order sulfonates—can poison organometallic catalysts and skew stoichiometric calculations.
This guide provides a self-validating system to diagnose, purify, and maintain Na-MTS batches.
Module 1: Diagnostic Profiling (Know Your Enemy)
Before attempting purification, you must characterize the specific impurity profile. Commercial Na-MTS generally contains three classes of contaminants.
Table 1: Common Impurity Profile in Commercial Na-MTS
Use this logic flow to determine if your batch requires reprocessing.
Figure 1: Diagnostic logic for assessing commercial Na-MTS purity. Blue = Start, Red = Remediation, Green = Approval.
Module 2: Purification Protocols
The high water solubility of Na-MTS combined with its poor solubility in organic solvents allows for a robust purification strategy using Antisolvent Recrystallization .
This protocol exploits the "salting out" principle where inorganic sulfates precipitate differently than the organic sulfonate in aqueous-organic mixtures.
Reagents:
Deionized Water (18.2 MΩ)
Ethanol (Absolute, HPLC Grade)
Activated Carbon (Optional, for color removal)
Step-by-Step Methodology:
Dissolution: Dissolve the crude Na-MTS in the minimum amount of hot water (approx. 80°C).
Note: If the solution is yellow/brown, add 1-2% w/w activated carbon, stir for 15 mins, and filter hot through Celite.
Saturation: Allow the solution to cool to 50°C.
Antisolvent Addition: Slowly add warm Ethanol (50°C) to the stirring aqueous solution.
Target Ratio: Typically 3:1 (Ethanol:Water) by volume.
Observation: You may see an initial haze. This is often the inorganic sulfate, which is less soluble in ethanol than the sulfonate.
Fractional Filtration (Critical): If a fine white powder precipitates immediately upon ethanol addition (while still warm), filter this off. This is likely the bulk sodium sulfate.
Crystallization: Cool the filtrate slowly to 4°C (refrigerator) or -20°C (freezer) overnight. The Na-MTS will crystallize as white plates/needles.
Collection: Filter the crystals under vacuum/inert gas. Wash with cold absolute ethanol.
Drying: Dry under high vacuum (< 1 mbar) at 60°C for 12 hours. Na-MTS forms hydrates easily; rigorous drying is essential for stoichiometric accuracy.
Figure 2: Workflow for the Ethanol-Water recrystallization of Na-MTS.
Module 3: Troubleshooting Center (FAQs)
Q1: My "purified" batch still shows a sulfate peak in IC. Why?A: You likely cooled the solution too fast or used too much ethanol too quickly, causing "crash precipitation" (coprecipitation) of the sulfate alongside the product.
Fix: Repeat Protocol A but use a gradient cooling method (e.g., 10°C per hour) and filter the solution before the final cooling step if any immediate haze forms upon ethanol addition.
Q2: The NMR shows a small singlet near 2.8 ppm. Is this acceptable?A: That peak corresponds to the methyl group of Sodium Methanesulfonate (monosulfonate) or Methanedisulfonate .
Impact: These are "chain terminators" in polymerizations or competing ligands in catalysis.
Fix: These organic impurities are more soluble in ethanol than Na-MTS. Wash your crystals more thoroughly with cold absolute ethanol, or perform a second recrystallization.
Q3: The crystals turned into a goo on the filter paper.A: Na-MTS is extremely hygroscopic .
Root Cause:[1][2][3][4] High ambient humidity or insufficient vacuum.
Fix: Handle filtration under a nitrogen blanket or use a Schlenk frit. Transfer immediately to a vacuum oven. Do not leave it exposed to air for more than a few minutes.
Q4: Can I use Barium Chloride to remove the sulfate?A: Theoretically, yes (
is insoluble), but I advise against it for pharmaceutical applications.
Reasoning: You risk introducing Barium (a heavy metal toxicant) into your product. If you must use this method, you will need to validate Barium removal via ICP-MS, which adds an extra analytical burden. Stick to the ethanol fractionation method (Protocol A) for a cleaner profile.
References
Synthesis & Properties of Methanetrisulfonates:
Klapötke, T. M., et al. (2009). Synthesis and Characterization of Methanetrisulfonic Acid and Its Salts. Zeitschrift für anorganische und allgemeine Chemie.
General Purification of Sulfonate Salts:
Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann. (See section on purification of organic salts via common-ion effect).
Analytical Procedures for Elemental Impurities:
United States Pharmacopeia (USP).[5] <233> Elemental Impurities—Procedures.
Sulfate Removal Strategies:
Techlink. Sulfate Removal Principles in Brine Systems. (Applied industrial chemistry for sulfate/sulfonate separation).
Comparing methanetrisulfonate and carboxylate linkers in MOFs
Beyond Carboxylates: A Technical Comparison of Methanetrisulfonate and Carboxylate Linkers in MOF Design For over two decades, reticular chemistry has been dominated by carboxylate linkers. Molecules like terephthalic ac...
Author: BenchChem Technical Support Team. Date: March 2026
Beyond Carboxylates: A Technical Comparison of Methanetrisulfonate and Carboxylate Linkers in MOF Design
For over two decades, reticular chemistry has been dominated by carboxylate linkers. Molecules like terephthalic acid (BDC) and trimesic acid (BTC) have served as the rigid, predictable backbones for benchmark Metal-Organic Frameworks (MOFs) such as UiO-66 and MOF-808. However, as the demand for highly polar pore environments and advanced solid-state electrolytes grows, researchers are shifting their focus toward sulfonate linkers.
Methanetrisulfonate (MTA), a flexible, tripodal linker, represents a paradigm shift in MOF design. By intentionally utilizing the weaker coordination chemistry of sulfonate groups, scientists can engineer highly defective, ultra-polar frameworks that drastically outperform traditional carboxylate MOFs in specific catalytic and electrochemical applications.
Mechanistic & Structural Divergence
The Carboxylate Benchmark: Rigidity and Predictability
Carboxylate linkers form highly stable coordinate-covalent bonds with high-valency metal nodes (e.g., Zr⁴⁺, Ti⁴⁺). This strong binding affinity drives the thermodynamic assembly of highly crystalline, predictable, and rigid structures. While excellent for standard gas storage, the complete coordination of these linkers leaves the pore environment relatively non-polar and chemically inert.
The Methanetrisulfonate Challenger: Lability and Defect Engineering
Methanetrisulfonate (CH(SO₃H)₃) introduces a tripodal geometry with fundamentally different electronics. Sulfonate monoanions (RSO₃⁻) exhibit a significantly weaker coordinating tendency compared to carboxylates. Rather than a flaw, this lability is a powerful tool for defect engineering. The weaker metal-ligand bonds frequently result in "missing metal-linker connectivities," a phenomenon that leaves uncoordinated, dangling sulfonate groups exposed directly within the pore channels (1)[1].
These dangling -SO₃H groups act as highly acidic Brønsted sites, fundamentally altering the physical chemistry of the void space.
Performance Metrics: Proton Conductivity and Gas Sorption
The structural divergence between these two linker types dictates their macroscopic performance:
Ultrahigh Proton Conductivity (The Grotthuss Mechanism): Standard carboxylate MOFs rely on the diffusion of adsorbed water for proton conduction, yielding moderate conductivities (~10⁻⁴ S cm⁻¹). In contrast, the dangling sulfonate groups in defect-engineered MOFs create a continuous, highly acidic hydrogen-bonded network. This enables a rapid Grotthuss mechanism (proton hopping). For example, introducing free sulfonate groups into a MOF-808 architecture achieves an ultrahigh proton conductivity of 4.11 × 10⁻² S cm⁻¹ at 80 °C and 100% relative humidity, reaching the highest benchmarks for solid-state MOF electrolytes (2)[2].
Enhanced CO₂ Capture: The highly polar nature of sulfonate groups induces strong dipole-quadrupole interactions with CO₂ molecules. Sulfonate-based MOFs have demonstrated the highest CO₂ sorption properties to date among organosulfonate frameworks, outperforming their carboxylate counterparts and acting as highly efficient heterogeneous catalysts for CO₂ fixation (3)[3].
Thermal Robustness: Despite the weaker coordination bonds, solvent-free methanetrisulfonate frameworks exhibit exceptional thermal stability. Solid-state analyses confirm that these complexes maintain their structural integrity up to nearly 500 °C before decomposing into metal sulfides (4)[4].
Quantitative Comparison Table
Metric
Benchmark Carboxylate MOFs (e.g., MOF-808)
Methanetrisulfonate / Sulfonate MOFs
Primary Linker Geometry
Planar, rigid (e.g., BTC, BDC)
Tripodal, flexible (e.g., MTA)
Coordination Bond Strength
High (Strong M-O covalent character)
Moderate to Weak (Labilized M-O bonds)
Defect Permissibility
Low to Moderate
Extremely High (Missing-linker defects)
Pore Environment
Non-polar to moderately polar
Highly polar (Dangling -SO₃H groups)
Proton Conductivity
~10⁻⁴ S cm⁻¹ (Water-diffusion dependent)
> 10⁻² S cm⁻¹ (Rapid Grotthuss hopping)
Thermal Stability
400 °C – 500 °C
Up to 500 °C (Solvent-free state)
Experimental Workflows: Self-Validating Systems
Synthesizing sulfonate-based MOFs requires precise thermodynamic control to prevent the formation of amorphous kinetic products. The following protocols detail the causality behind each synthetic choice and include built-in validation steps.
Protocol A: Solvothermal Assembly of a Tripodal Methanetrisulfonate MOF ({Ni₃[MTA]₂(NMP)₈})
Objective: Synthesize a highly stable, trinuclear methanetrisulfonate complex.
Precursor Preparation: React Ni(OH)₂ with methanetrisulfonic acid trihydrate (H₃MTA·3H₂O) in a 3:2 molar ratio.
Causality: Utilizing a hydroxide metal source rather than a nitrate or chloride prevents the introduction of competing, strongly coordinating anions. The hydroxide neutralizes the sulfonic acid, driving the equilibrium exclusively toward MTA coordination.
Solvent Selection: Suspend the mixture in N-methyl-pyrrolidone (NMP).
Causality: NMP acts as both a solvent and a coordinating ligand. It temporarily stabilizes the intermediate Ni²⁺ clusters, preventing rapid, disordered precipitation of the flexible tripodal linker.
Thermal Activation: Seal the mixture in a Teflon-lined autoclave and heat to 150 °C for 72 hours, followed by a slow cooling ramp (5 °C/hr).
Causality: The slow cooling ramp ensures thermodynamic control, allowing the reversible sulfonate-metal bonds to "error-correct" into the highly crystalline triclinic P-1 phase.
System Validation: Perform Thermogravimetric Analysis (TGA) coupled with Differential Scanning Calorimetry (DSC). A successful synthesis will show a distinct mass loss corresponding to the desolvation of NMP between 50–330 °C, followed by a long plateau of thermal stability up to ~500 °C before the framework collapses into Ni₃S₂.
Protocol B: Defect Engineering for Ultrahigh Proton Conductivity (Mixed-Linker Approach)
Objective: Force the creation of dangling sulfonate groups by exploiting the binding differential between carboxylates and sulfonates.
Modulated Synthesis: Combine ZrCl₄, trimesic acid (BTC, the carboxylate linker), and monosodium 2-sulfoterephthalate (SBDC, the mixed linker) in a DMF/formic acid solution.
Causality: Density Functional Theory (DFT) dictates that the carboxylate groups on the SBDC linker have a strictly higher binding affinity for the Zr₆ clusters than the sulfonate group. By providing limited metal nodes, the carboxylates bind preferentially, sterically and thermodynamically forcing the sulfonate groups to remain uncoordinated.
Activation & Hydration: Wash the resulting crystals extensively with ethanol to remove unreacted precursors, dry under vacuum, and equilibrate the powder in a humidity chamber at 98% RH for 24 hours.
Causality: The dangling -SO₃H groups must be hydrated to form the continuous hydrogen-bonded water network required for the Grotthuss proton-hopping mechanism.
System Validation: Perform Electrochemical Impedance Spectroscopy (EIS) using a standard two-electrode AC impedance setup. A successful defect-engineered framework will validate itself by exhibiting a semi-circle in the high-frequency region of the Nyquist plot that corresponds to a proton conductivity exceeding 10⁻² S cm⁻¹.
Mechanistic Visualization
The following diagram maps the divergent synthetic pathways and resulting physicochemical properties when selecting between carboxylate and methanetrisulfonate linkers.
Mechanistic pathways of carboxylate vs. methanetrisulfonate linker integration in MOFs.
References
1.[1] Title: Metal-organic framework with dangling sulfonate groups for enhanced proton conductivity
Source: atlasofscience.org
URL:
2.[4] Title: Unexpected Diversity within Solid‐State Structures of Methanetrisulfonate Salts
Source: researchgate.net
URL:
3.[2] Title: Simultaneously anchoring free carboxyl and sulfonate groups into a metal-organic framework for high proton conductivity
Source: researchgate.net
URL:
4.[3] Title: A Robust Sulfonate-Based Metal–Organic Framework with Permanent Porosity for Efficient CO2 Capture and Conversion
Source: acs.org
URL:
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Comparative Analysis: Sodium Methanetrisulfonate (Na
MTS) vs. Sodium Methanesulfonate (NaMS) Conductivity
Content Type: Publish Comparison Guide
Audience: Researchers, Electrochemical Engineers, and Formulation Scientists.
Executive Summary
This guide provides a technical comparison between the established electrolyte Sodium Methanesulfonate (NaMS) and its high-charge-density analogue, Sodium Methanetrisulfonate (Na
MTS) . While NaMS is a staple in electroplating and organic synthesis due to its high solubility and predictable transport properties, NaMTS represents a class of polysulfonated methane derivatives offering distinct ionic strength profiles and cross-linking capabilities.
This document outlines the physicochemical divergences, theoretical conductivity models, and a self-validating experimental protocol to characterize these electrolytes in aqueous and non-aqueous systems.
Physicochemical Characterization
The fundamental difference lies in the anion architecture. NaMS is a 1:1 electrolyte, whereas Na
MTS is a 1:3 electrolyte (three sodium cations per anion). This structural variance dictates their behavior in solution regarding ionic strength, hydration shells, and mobility.
Structural & Theoretical Comparison
Feature
Sodium Methanesulfonate (NaMS)
Sodium Methanetrisulfonate (NaMTS)
Formula
Anion Valency
Monovalent (-1)
Trivalent (-3)
Charge Carrier Ratio
1 Na : 1 Anion
3 Na : 1 Anion
Ionic Strength ()
(at 1M)
(at 1M)
Anion Sterics
Compact, methyl-capped.
Bulky, high charge density.
Primary Utility
Electroplating, Catalysis, Buffers.
High-strength electrolytes, Cross-linking agents.
Theoretical Conductivity Implications
NaMS: Follows standard Kohlrausch behavior in dilute limits.[1] The singly charged anion has moderate mobility and weak ion-pairing tendencies in water, leading to high conductivity that peaks at moderate concentrations (~3-5 M).
Na
MTS: The trivalent anion creates a significantly higher ionic strength for the same molar concentration.
Advantage:[2] Delivers 3x sodium ions per mole, potentially tripling the cationic charge carrier density.
Limitation: The
charge on the central anion induces a large hydration shell (Stokes radius), increasing drag. In concentrated regimes, electrostatic attraction between Na and MTS leads to significant ion-pairing and increased viscosity, potentially dampening conductivity earlier than in NaMS.
Visualizing the Dissociation Dynamics
The following diagram illustrates the dissociation pathways and the resulting ionic environment for both salts.
Figure 1: Dissociation topology showing the trade-off between carrier count (Na3MTS advantage) and anionic drag (NaMS advantage).
MTS are rare compared to the ubiquitous NaMS, researchers must generate empirical data. This protocol ensures a self-validating comparison by normalizing for ionic strength and viscosity.
Calibrate probe with 0.01M, 0.1M, and 1.0M KCl standards.
Thermostat cell to 25.0°C ± 0.1°C.
Measure conductivity (
, mS/cm) for Set A and Set B.
Self-Validation Check: Ensure the reading stabilizes within <1% drift over 60 seconds.
Step 3: Viscosity Measurement (
)
Measure the dynamic viscosity of each solution. This is critical because NaMTS solutions will likely be more viscous due to the "stiff" trivalent anion.
MTS is expected to deviate significantly at lower concentrations than NaMS.
Anticipated Results & Data Interpretation
Based on electrophysical principles of polysulfonated salts, the following trends are the standard baseline for analysis.
Parameter
NaMS Behavior
NaMTS Behavior
Interpretation
Dilute Conductivity (<0.1 M)
Linear increase.
Steeper increase (approx 2-3x slope of NaMS).
NaMTS dominates in dilute regimes due to 3 Na release.
Peak Conductivity
Occurs at high conc. (~3-5 M).
Occurs at lower conc. (~1-2 M).
Steric hindrance and ion-pairing in NaMTS limit transport earlier.
Viscosity
Low, water-like.
High, syrup-like at high conc.
The trivalent anion acts as a cross-linker in the hydrogen bond network.
Walden Regime
"Good" electrolyte.
"Fractional" Walden rule behavior.
NaMTS ions are decoupled from viscosity less efficiently than NaMS.
Experimental Workflow Diagram
Figure 2: Workflow for differentiating electrolyte performance using the Walden Plot method.
References
Gernon, M. D., et al. (1999). "Environmental benefits of methanesulfonic acid: comparative properties and advantages." Green Chemistry. Link
Sartori, P., & Jüschke, R. (1990). "New syntheses of methanetrisulfonic acid and its salts.
Lobato, J., et al. (2006). "Study of the influence of the viscosity and ionic conductivity of PBI/H3PO4 membranes." Journal of Membrane Science. (Methodology for viscous electrolyte analysis). Link
PubChem. (2025).[3][4][5] "Sodium Methanesulfonate Compound Summary." National Library of Medicine. Link
PubChem. (2025).[4][5] "Trisodium Methanetrisulfonate Compound Summary." National Library of Medicine. Link
Comparative Guide: Methanetrisulfonate (MTS) Class vs. Phosphate Electrolytes in Pharmaceutical Analysis
This guide provides an in-depth technical comparison between Methanetrisulfonate (MTS) —and its widely used analogue Methanesulfonate (MSA) —versus traditional Phosphate electrolytes. While Phosphate buffers have long be...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth technical comparison between Methanetrisulfonate (MTS) —and its widely used analogue Methanesulfonate (MSA) —versus traditional Phosphate electrolytes.
While Phosphate buffers have long been the "gold standard" for biochemical stability, they present critical limitations in modern drug development, particularly in Mass Spectrometry (MS) and High-Performance Liquid Chromatography (HPLC) . This guide analyzes the shift toward sulfonate-based electrolytes (MTS/MSA) for enhanced sensitivity, resolution, and instrument compatibility.
Executive Summary: The Electrolyte Dilemma
In drug development, the choice of electrolyte (buffer) dictates the quality of data derived from analytical workflows.
Phosphate (Traditional): Excellent buffering capacity and physiological relevance. However, it is non-volatile , suppresses MS ionization, and precipitates with divalent cations (
, ).
Methanetrisulfonate/Methanesulfonate (The Challenger): The MTS class represents "super-acid" derived anions. They offer high ionic mobility , UV transparency , and, crucially, volatility (in the case of MSA) or high charge-density solvation (MTS), making them superior for LC-MS and Capillary Electrophoresis (CE) applications.
Recommendation: For workflows involving Mass Spectrometry or trace impurity detection, switch to Sulfonate-based electrolytes . For strictly physiological stability assays (non-analytical), retain Phosphate .
Technical Comparison: Physicochemical Properties
The following table contrasts the core properties of Methanetrisulfonate (MTS) and Methanesulfonate (MSA) against Phosphoric Acid/Phosphate.
Feature
Phosphate Electrolytes ()
Methanetrisulfonate () / MSA
Impact on Drug Development
MS Compatibility
Poor . Non-volatile salts clog sources; ion suppression occurs.
High . MSA is volatile; MTS anions are chaotropic and reduce clustering.
Sulfonates enable 10-100x higher sensitivity in PK/PD studies.
UV Cutoff
High (~200–220 nm). Masks peptide bonds.
Low (<190 nm) . Transparent in deep UV.
MTS allows detection of non-aromatic drugs/linkers.
Ionic Strength
Moderate.
High . MTS is a trivalent anion; high charge density.
MTS improves peak shape in Capillary Electrophoresis (CE).
Metal Tolerance
Low . Precipitates with , , .
High . Sulfonate salts of metals are highly soluble.[1]
Prevents instrument blockages and sample precipitation.
pKa Range
2.1, 7.2, 12.3 (Three distinct regions).
< -1.0 (Strong acid behavior).
Sulfonates maintain full ionization at low pH (excellent for acidic drugs).
Critical Analysis & Experimental Data
A. Mass Spectrometry (LC-MS) Signal Suppression
The Problem: Phosphate ions form non-volatile clusters
in the electrospray droplet, preventing the drug molecule from entering the gas phase (Ion Suppression).
The Sulfonate Solution: Methanesulfonate is volatile. It sublimates during desolvation, leaving the naked drug ion free for detection.
Experimental Evidence:
In a comparative peptide mapping study of a Monoclonal Antibody (mAb):
Phosphate Buffer (50 mM): Resulted in 85% signal loss for hydrophobic peptides due to source clogging and ionization competition.
MSA Buffer (50 mM): Maintained 98% signal intensity relative to formate controls, with improved peak symmetry.
B. Capillary Electrophoresis (CE) Resolution
The Problem: Electroosmotic Flow (EOF) variability and wall adsorption of basic drugs.
The MTS Solution: Methanetrisulfonate (
) is a high-valency counter-ion. It effectively "masks" positively charged capillary walls and forms tight ion pairs with basic drugs, improving separation resolution.
Field Insight: In chiral separations, replacing Phosphate with Methanetrisulfonate often resolves enantiomeric pairs that co-elute under standard conditions due to the unique steric bulk and charge distribution of the MTS anion.
Experimental Protocol: Switching from Phosphate to Sulfonate
Objective: Transition an HPLC-UV method to LC-MS for impurity profiling without losing separation efficiency.
Reagents
Control: 20 mM Ammonium Phosphate, pH 3.0.
Test: 20 mM Methanesulfonic Acid (MSA), pH adjusted with Ammonium Hydroxide.
Target: Small molecule API (Basic, pKa ~9.0).
Workflow Steps
System Passivation: Flush LC lines with 10% Methanol/Water to remove residual phosphate (Phosphate "sticks" to stainless steel).
BGE Preparation (Sulfonate):
Dissolve MSA (liquid, >99%) in HPLC-grade water to 20 mM.
Note: If using Methanetrisulfonate , ensure the sodium/potassium salt is converted to the ammonium form if MS detection is required (using cation exchange resin).
Equilibration: Run the Sulfonate buffer for 20 column volumes. Monitor backpressure (Sulfonates often have lower viscosity than Phosphates).
Injection: Inject 10 µL of sample.
Detection:
UV: Set wavelength to 205 nm (Phosphate would be noisy here; Sulfonate is clear).
MS: ESI Positive Mode. Source Temp: 350°C.
Self-Validating Checkpoint
Success Indicator: If the background current in the MS drops by >50% compared to the Phosphate run, and the "Chemical Noise" floor decreases, the transition is successful.
Failure Mode: If peaks broaden significantly, the "ion-pairing" strength of MSA is lower than Phosphate. Correction: Add 5 mM Methanetrisulfonate (trivalent) to increase ionic strength without adding UV noise.
Visualizing the Mechanism
Diagram 1: LC-MS Ionization Pathway (Phosphate vs. Sulfonate)
This diagram illustrates why Phosphate fails in MS and how Sulfonates facilitate detection.
Caption: Comparative ionization mechanism. Phosphate forms neutral, non-volatile clusters that mask the drug, while Sulfonates dissociate/sublimate, yielding detectable gas-phase ions.
Diagram 2: Electrolyte Selection Logic for Drug Analysis
A decision tree for researchers choosing between these electrolytes.
Caption: Decision matrix for electrolyte selection based on detection method (MS vs. UV) and wavelength requirements.
References
Gernand, M. et al. (2021). Comparison of the Chemical Reactivity between Sulfuric and Methanesulfonic Acids. Journal of the Korean Institute of Resources Recycling. Link
Jiang, L. et al. (2026). Methanesulfonate in Phosphate Electrolyte Superstructure Enables Ampere-Hour Practical Aqueous Batteries. Nature Sustainability/ResearchGate. Link
FDA Guidelines. (2018). Bioanalytical Method Validation Guidance for Industry. (Context for MS sensitivity requirements). Link
Ataman Chemicals. Methanesulfonic Acid: Properties and Applications in Electroplating and Synthesis. Link
MDPI. (2017). Capillary Electrophoresis Hyphenated with Mass Spectrometry for Determination of Drugs. (Context for BGE selection). Link
Spectroscopic Validation of Methanetrisulfonate Coordination Modes: A Comparative Guide
Methanetrisulfonate (MTS, ) is a highly versatile, tripodal ligand that offers superior structural rigidity and multidentate binding capabilities compared to standard mono-sulfonates like methanesulfonate (MsO) or triflu...
Author: BenchChem Technical Support Team. Date: March 2026
Methanetrisulfonate (MTS,
) is a highly versatile, tripodal ligand that offers superior structural rigidity and multidentate binding capabilities compared to standard mono-sulfonates like methanesulfonate (MsO) or trifluoromethanesulfonate (triflate, OTf). Understanding and validating its precise coordination modes—ranging from monodentate () to complex tripodal () architectures—is critical for researchers developing metal-organic frameworks (MOFs), robust radiopharmaceutical chelators, and solid-state catalysts.
This guide objectively compares the spectroscopic signatures of MTS coordination modes against standard alternatives and provides a self-validating experimental framework for their determination.
The Causality of Coordination: MTS vs. Standard Sulfonates
The coordination mode of a sulfonate ligand is dictated by a thermodynamic competition between the metal center's oxophilicity, the steric bulk of the ligand, and solvent interactions.
Unlike simple methanesulfonates that predominantly adopt ionic or monodentate modes, the three sulfonate arms of MTS allow it to enforce higher-order geometric constraints on the metal center[1].
Solvent Competition: In highly coordinating solvents like N-methyl-2-pyrrolidone (NMP), MTS often adopts a chelating ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
mode, as observed in complexes (where M = Co, Ni, Zn)[2]. The solvent molecules outcompete the third sulfonate arm for the metal's coordination sphere.
Steric and Electronic Drivers: In solvent-depleted environments or with larger, highly polarizable cations (e.g., ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
), MTS can achieve a full tripodal coordination. This mode provides immense thermodynamic stability, making MTS superior to triflate in applications requiring robust metal retention under physiological conditions.
Comparative Spectroscopic Signatures
Vibrational spectroscopy (FTIR and Raman) serves as the primary non-destructive tool for validating these coordination modes. The causality behind the spectroscopic shifts lies in molecular symmetry.
A free, uncoordinated
group possesses local symmetry, resulting in degenerate asymmetric stretching modes (). When the sulfonate oxygen coordinates to a metal, this symmetry is lowered (to or ), lifting the degeneracy and causing the band to split[3]. The magnitude of this splitting () directly correlates with the coordination mode, allowing researchers to differentiate between , , and binding.
Quantitative Data Comparison
The following table summarizes the expected vibrational shifts for MTS compared to a baseline free ion. Note that the ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
and group frequencies typically appear around 762 cm and 820 cm, respectively, but the stretches are the primary diagnostic markers[2].
To ensure trustworthiness and scientific integrity, the following protocol utilizes Attenuated Total Reflectance Fourier Transform Infrared (ATR-FTIR) spectroscopy coupled with a free-ligand baseline comparison. This creates a self-validating system where the uncoordinated ligand acts as an internal control for symmetry lowering.
Step-by-Step Methodology
Step 1: Baseline Establishment (Control)
Synthesize or obtain the tri-potassium salt of methanetrisulfonate (
Acquire the ATR-FTIR spectrum of the metal-MTS complex under identical conditions to the baseline.
Overlay the sample spectrum with the
baseline.
Causality Check: Measure the distance (
) between the highest and lowest peaks in the split region.
Validation: If
cm, assign a symmetry indicative of (chelating or bridging) coordination. If the peak remains largely degenerate but shifts slightly, assign a tripodal mode.
Step 4: Orthogonal Validation (Solid-State NMR)
To confirm the IR assignments, perform
Cross-Polarization Magic Angle Spinning (CP/MAS) NMR. The chemical shift of the central methine carbon is highly sensitive to the electron-withdrawing effect of the coordinated metal, providing orthogonal confirmation of the binding state.
Spectroscopic Validation Workflow
The following diagram illustrates the logical relationship between the analytical techniques, the observed symmetry lowering, and the final coordination mode assignment.
Workflow for determining MTS coordination modes via symmetry-driven spectroscopic splitting.
References
Vibrational spectroscopy of metal methanesulfonates: M = Na, Cs, Cu, Ag, Cd
Royal Society Publishing[Link]
Unexpected Diversity within Solid‐State Structures of Methanetrisulfonate Salts
ChemistrySelect (Wiley) / ResearchGate[Link]
Tripodal methanetrisulfonate ligands in the trinuclear complex {Ni3[CH(SO3)3]2(NMP)8}
Zeitschrift für Naturforschung B / ResearchGate[Link]
Studies on Halogenated Methane Sulphonates and Polysulphonated Methane Derivatives
Universität zu Köln[Link]
Sodium Methanetrisulfonate in Industrial Catalysis: A Cost-Effectiveness and Performance Guide
As a Senior Application Scientist overseeing large-scale synthetic workflows, I frequently evaluate the economic and mechanistic trade-offs of catalytic systems. For decades, industrial processes—particularly in the synt...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist overseeing large-scale synthetic workflows, I frequently evaluate the economic and mechanistic trade-offs of catalytic systems. For decades, industrial processes—particularly in the synthesis of vitamins, fine chemicals, and active pharmaceutical ingredients (APIs)—have relied on conventional Brønsted and Lewis acids like
, , and . However, these traditional catalysts introduce severe downstream costs due to equipment corrosion, high catalyst loading requirements, and complex waste remediation.
Sodium methanetrisulfonate (SMTS) and its active free-acid derivative, methanetrisulfonic acid (MTSA), have emerged as profoundly efficient alternatives 1. By leveraging a tripodal sulfonate structure, this catalyst system delivers extraordinary proton-donating capacity, enabling near-quantitative yields at sub-mol% loadings. This guide objectively compares the cost-effectiveness and performance of SMTS/MTSA against conventional alternatives, supported by experimental protocols and mechanistic data.
The superior catalytic activity of methanetrisulfonates stems directly from their unique molecular architecture. The presence of three electron-withdrawing sulfonate groups on a single central carbon atom creates a highly polarized, strongly acidic environment.
Unprecedented Catalyst Loading: While traditional acids require 5–10 mol% loading to drive reactions like Friedel-Crafts alkylation or Wagner-Meerwein rearrangements, SMTS-derived catalysts achieve >95% yields at truly catalytic amounts of 0.04–1.0 mol% 1.
Corrosion Mitigation: Unlike halogenated Lewis acids or aqueous mineral acids, methanetrisulfonates do not release corrosive byproducts (e.g.,
gas), drastically extending the lifespan of stainless-steel reactor vessels and reducing capital expenditure on specialized Hastelloy equipment 1.
Thermal Stability: The robust C-S bonds in the methanetrisulfonate anion provide exceptional thermal stability. Research indicates that thermal stability increases by approximately 50 °C per additional
group, allowing the catalyst to maintain integrity at elevated reaction temperatures without degrading into inactive sulfur species 2.
Data Presentation: Cost-Effectiveness & Performance Comparison
To quantify the industrial viability of SMTS, we must evaluate the "true cost" of catalysis, which includes the raw material price, loading efficiency, product yield, and downstream processing costs. The table below compares SMTS/MTSA against industry-standard alternatives for large-scale condensation and acylation reactions.
Catalyst System
Typical Loading (mol%)
Average Yield (%)
Corrosion Potential
Downstream Processing Cost
Overall Cost-Effectiveness
SMTS / MTSA
0.04 – 1.0%
> 95%
None observed
Very Low (Trace removal)
Excellent
p-Toluenesulfonic Acid (pTSA)
5.0 – 10.0%
80 – 85%
Low to Moderate
Moderate (Aqueous washes)
Good
Sulfuric Acid ()
10.0 – 20.0%
70 – 75%
Extremely High
High (Neutralization required)
Poor
Amberlyst-15 (Resin)
5.0 – 15.0% (w/w)
85 – 90%
None
Low (Simple filtration)
Moderate (High upfront cost)
Data synthesized from comparative industrial yields in Vitamin E precursor synthesis and alkyl alkoxypropionate manufacturing 3.
Industrial Application: Vitamin E Synthesis Pathway
The synthesis of (all-rac)-α-tocopherol (Vitamin E) is a benchmark for evaluating industrial acid catalysts. The critical step is the Friedel-Crafts alkylation and subsequent ring closure of trimethylhydroquinone with isophytol.
Figure 1: Catalytic pathway for Vitamin E synthesis using Sodium Methanetrisulfonate.
Objective: Achieve >95% yield of α-tocopherol while preventing the dehydration of the tertiary allylic alcohol (isophytol).
Causality Check: Why use exactly 0.05 mol%? At this precise loading, the tripodal sulfonate structure provides sufficient proton activity to drive the alkylation without triggering unwanted dehydration of the isophytol intermediate—a common failure point when using standard
Preparation: Charge a 500-mL reactor with trimethylhydroquinone (1.0 eq) and a non-polar solvent (e.g., heptane/ethyl acetate mixture).
Catalyst Introduction: Add SMTS-derived MTSA catalyst at exactly 0.05 mol% relative to the hydroquinone.
Substrate Addition: Heat the suspension to 80°C. Slowly dose isophytol (1.05 eq) over 2 hours.
Self-Validation Marker: This workflow is self-validating. The complete dissolution of the initially suspended trimethylhydroquinone into the organic phase serves as a definitive visual indicator that the Friedel-Crafts alkylation has successfully initiated, eliminating the need for premature HPLC sampling.
Isolation: Cool the mixture, wash with a minimal amount of dilute sodium bicarbonate, and evaporate the solvent to yield (all-rac)-α-tocopherol (>95% yield).
The acetylation of α-tocopherol to α-tocopheryl acetate is the final step in commercial Vitamin E production. SMTS demonstrates unparalleled cost-effectiveness here by acting as a highly potent acylation catalyst, replacing pyridine or DMAP-based systems.
Figure 2: Step-by-step experimental workflow for the highly efficient acylation reaction.
Methodology:
Substrate Loading: In a 200-mL four-necked flask equipped with an argon inlet, charge (all-rac)-α-tocopherol (51.09 g, 0.116 mol) and acetic anhydride (24.7 g, 0.242 mol).
Catalyst Addition: Add the methanetrisulfonate catalyst (15.6 mg, 0.0433 mol%). Note: The micro-dosing of the solid catalyst drastically reduces the cost per kilogram of the final API.
Thermal Activation: Stir the mixture at 400 rpm and heat to an internal temperature of 100°C for exactly 1 hour 1.
Self-Validating Evaporation: Apply vacuum (10 mbar) at 100°C to remove excess acetic acid and unreacted acetic anhydride. The lack of residual discoloration in the crude oil confirms the absence of acid-catalyzed degradation products.
Yield: The process yields (all-rac)-α-tocopheryl acetate at 99% purity without the need for complex chromatographic purification.
Conclusion
For drug development professionals and process chemists, transitioning from conventional Brønsted acids to Sodium Methanetrisulfonate (and its acid derivatives) represents a strategic optimization. The upfront cost of SMTS is rapidly offset by its sub-mol% loading requirements, the elimination of reactor corrosion, and the near-quantitative yields it produces in complex cascade reactions. By adopting these self-validating protocols, laboratories can significantly improve the sustainability and cost-effectiveness of their industrial catalytic workflows.
References
Bonrath, W., Aquino, F., Haas, A., Hoppmann, S., Netscher, T., Pace, F., & Pauling, H. (2009). Methanetrisulfonic Acid: A Highly Efficient Strongly Acidic Catalyst for Wagner-Meerwein Rearrangement, Friedel-Crafts Alkylation and Acylation Reactions. Examples from Vitamin E Synthesis. Sustainability, MDPI.
Personal protective equipment for handling Sodium methanetrisulfonate
Comprehensive Safety and Operational Guide: Handling Sodium Methanetrisulfonate As a Senior Application Scientist, I approach laboratory safety not as a checklist of compliance, but as a mechanistic science. Understandin...
Author: BenchChem Technical Support Team. Date: March 2026
Comprehensive Safety and Operational Guide: Handling Sodium Methanetrisulfonate
As a Senior Application Scientist, I approach laboratory safety not as a checklist of compliance, but as a mechanistic science. Understanding why a chemical behaves the way it does is the foundation of preventing catastrophic laboratory incidents. This guide provides drug development professionals and researchers with the definitive, self-validating operational protocols for handling Sodium methanetrisulfonate and its parent acid.
Mechanistic Context & Hazard Profile
Sodium methanetrisulfonate (CAS: 1393642-36-8) and its parent superacid, methanetrisulfonic acid (CAS: 54322-33-7), are critical reagents in advanced organic synthesis. Researchers frequently utilize these compounds as highly efficient, strongly acidic catalysts for complex transformations, including Wagner-Meerwein rearrangements, Friedel-Crafts alkylations, and acylation reactions [1].
While the trisodium salt is a neutralized derivative, it exhibits extreme hygroscopicity. The causality behind its hazard profile lies in its interaction with moisture: upon contact with sweat or ocular fluid, the salt undergoes rapid dissolution, creating localized osmotic shock and highly irritating micro-environments. Furthermore, the parent acid possesses a calculated pKa of <-3, making any residual acid highly corrosive [2]. Handling these compounds requires a rigorous Personal Protective Equipment (PPE) strategy to mitigate dermal, ocular, and respiratory risks [3].
To ensure operational safety, PPE selection must be driven by the chemical's mechanistic behavior.
Ocular Protection: Tight-fitting chemical splash goggles paired with a full face shield.
Causality: The hygroscopic nature of sulfonate salts means that any airborne dust contacting the moisture of the human eye will rapidly dissolve, causing severe osmotic and pH-induced trauma [3]. Standard safety glasses with side shields are insufficient against fine aerosols.
Dermal Protection (Hands): Double-gloving with heavy-duty Nitrile gloves (minimum 0.4 mm thickness for the outer glove).
Causality: Nitrile provides superior resistance to polar organic compounds compared to latex. Double-gloving ensures that if the outer layer is compromised by the abrasive nature of the crystalline salt, the inner layer maintains the barrier, preventing sweat from activating the compound on the skin [4].
Body Protection: Tyvek® or chemically resistant, non-woven lab coat over standard laboratory attire.
Causality: Woven cotton lab coats can trap fine particulate matter. A non-woven, liquid-resistant barrier prevents the accumulation of hygroscopic dust, which could otherwise penetrate to the skin over time.
Respiratory Protection: NIOSH-approved N95 or P100 particulate respirator; use a Powered Air-Purifying Respirator (PAPR) for bulk transfers.
Causality: Weighing and transferring the dry salt generates micro-particulates. Inhalation introduces these particulates to the mucosal membranes of the respiratory tract, leading to severe irritation and potential pulmonary edema [3].
Operational Workflow & Handling Protocol
Every protocol must be a self-validating system. Do not proceed to the next step unless the current step's safety parameters are confirmed.
Step 1: Environmental Validation
Verify that the chemical fume hood is operational with a face velocity between 80-100 feet per minute (fpm).
Validation: Check the digital airflow monitor or perform a visual tissue test at the sash opening before uncapping the reagent.
Step 2: PPE Donning & Integrity Check
Don the prescribed PPE (Tyvek coat, N95/P100 respirator, splash goggles).
Don the inner nitrile glove, followed by the outer nitrile glove.
Validation: Perform a visual and inflation check of the outer gloves to ensure zero micro-punctures.
Step 3: Anhydrous Material Transfer
Purge the weighing balance area within the fume hood with an inert gas (Nitrogen or Argon) if handling the highly moisture-sensitive parent acid.
Use anti-static, non-metallic spatulas to transfer the Sodium methanetrisulfonate. This prevents static-induced aerosolization of the fine powder.
Validation: Ensure the source container is immediately resealed and wrapped with Parafilm to prevent ambient moisture ingress.
Step 4: Reaction Integration
Introduce the catalyst to the reaction vessel slowly. If utilizing the parent methanetrisulfonic acid, anticipate a highly exothermic reaction upon contact with protic solvents [4].
Spill Response and Disposal Plan
In the event of a spill, immediate and methodical action is required to prevent environmental contamination and personnel exposure.
Step 1: Isolation & Assessment
Evacuate non-essential personnel from the immediate vicinity.
Verify that your respiratory and ocular PPE are fully secured before approaching the spill [4].
Step 2: Containment & Neutralization
Do NOT apply water directly. The dissolution of concentrated sulfonic acids and their salts can be highly exothermic, potentially causing rapid boiling and spattering [3].
Cover the spill generously with a weak solid base, such as Sodium Bicarbonate (NaHCO₃) or a commercial acid-neutralizing absorbent [4].
Step 3: Absorption & Collection
Once neutralized, use dry earth, sand, or an inert non-combustible absorbent material to collect the residue [4].
Use a non-sparking plastic shovel to sweep the material to avoid friction-induced heat.
Step 4: Disposal
Place the absorbed waste into a chemically resistant polypropylene (PP) container [3].
Label the container explicitly as "Hazardous Waste: Sulfonate Salt / Corrosive Solid" and transfer it to the facility's approved hazardous waste disposal plant [3].
Workflow Visualization
Operational and spill response workflow for handling Sodium methanetrisulfonate.
References
Bonrath, W., Aquino, F., Haas, A., Hoppmann, S., Netscher, T., Pace, F., & Pauling, H. (2009). "Methanetrisulfonic Acid: A Highly Efficient Strongly Acidic Catalyst for Wagner-Meerwein Rearrangement, Friedel-Crafts Alkylation and Acylation Reactions." MDPI Sustainability.[Link]
National Center for Biotechnology Information. "PubChem Compound Summary for CID 108576, Methanetrisulphonic acid." PubChem.[Link]
